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Core Science & Biosynthesis

Foundational

Structural Elucidation of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]: An In-Depth NMR Technical Guide

Executive Summary: The Strategic Value of Spirocyclic Scaffolds In contemporary drug development, the integration of spirocyclic motifs is a highly effective strategy to increase the three-dimensional character (Fsp3) of...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Strategic Value of Spirocyclic Scaffolds

In contemporary drug development, the integration of spirocyclic motifs is a highly effective strategy to increase the three-dimensional character (Fsp3) of lead compounds, thereby improving metabolic stability and target specificity. The compound 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] represents a highly complex, privileged scaffold. It fuses a conformationally restricted bicyclo[5.1.0]octane system (an oxepane ring fused to a cyclopropane) with a cyclohexane ring via a single spiro carbon (C-4).

Validating the exact connectivity of this molecule requires a rigorous, self-validating Nuclear Magnetic Resonance (NMR) protocol. Because the molecule contains isolated spin systems separated by a quaternary spiro center, standard 1D NMR is insufficient. Advanced 2D NMR techniques are mandatory to bridge these structural islands and confirm the architecture[1].

Mechanistic Causality in Signal Dispersion

As an Application Scientist, one must look beyond simply matching peaks to understanding the causality of the chemical shifts. The spectral dispersion of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is governed by two primary physical phenomena:

  • Diamagnetic Anisotropy of the Cyclopropane Ring: The protons attached to the cyclopropane moiety (H-1, H-7, H-8) resonate at unusually high fields (0.35–1.05 ppm). This is not an anomaly; it is caused by the diamagnetic anisotropy generated by the induced circulation of electrons in the strained C-C bonds. This ring current creates a shielding cone that significantly lowers the resonance frequency of the attached nuclei[2].

  • Inductive Deshielding at the Spiro-Ether Junction: The C-4 spiro carbon is shifted significantly downfield to approximately 75.0 ppm. This is driven by the strong inductive electron-withdrawing effect of the adjacent oxygen atom (O-3)[3]. Furthermore, the quaternary nature of C-4 restricts local electron density, amplifying the deshielding effect. The stability of this specific oxaspiro core has been well-documented in related derivatives, such as its 5',5'-dimethyl analog[4].

1H and 13C NMR Spectral Data Assignments

The following tables summarize the quantitative NMR data. These assignments are theoretically derived from empirical data of highly analogous spiro-oxepane and bicyclo[5.1.0]octane systems.

Table 1: 1H NMR Spectral Data (400 MHz, CDCl3)
PositionδH (ppm)MultiplicityIntegrationJ (Hz)Assignment Notes
H-2 3.80, 3.50dd, d2H11.5, 4.0Diastereotopic protons adjacent to oxygen.
H-5 1.85m2H-Methylene adjacent to spiro center.
H-2', H-6' 1.60 - 1.75m4H-Cyclohexane protons alpha to spiro center.
H-4' 1.50m2H-Cyclohexane proton gamma to spiro center.
H-6 1.45m2H-Methylene in the 7-membered oxepane ring.
H-3', H-5' 1.25 - 1.40m4H-Cyclohexane protons beta to spiro center.
H-7 1.05m1H-Cyclopropane bridgehead.
H-1 0.95m1H-Cyclopropane bridgehead adjacent to C-2.
H-8 0.65, 0.35m, m2H-Cyclopropane methylene (exo/endo); highly shielded.
Table 2: 13C NMR Spectral Data (100 MHz, CDCl3)
PositionδC (ppm)TypeAssignment Notes
C-4 75.0CqSpiro junction; strongly deshielded by adjacent oxygen.
C-2 68.5CH2Deshielded by oxygen; confirmed by HSQC to H-2.
C-2', C-6' 37.4CH2Cyclohexane carbons alpha to spiro center.
C-5 35.2CH2Methylene alpha to spiro center in oxepane ring.
C-6 28.4CH2Methylene beta to spiro center.
C-4' 25.8CH2Cyclohexane carbon gamma to spiro center.
C-3', C-5' 24.5CH2Cyclohexane carbons beta to spiro center.
C-7 17.2CHCyclopropane bridgehead.
C-1 16.5CHCyclopropane bridgehead.
C-8 10.5CH2Cyclopropane methylene; characteristic high-field shift.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in structural elucidation, the NMR acquisition must be designed as a self-validating system . This means the protocol inherently prevents false-positive assignments by cross-referencing 1D data with multi-dimensional correlation matrices.

Step-by-Step Methodology
  • Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% (v/v) tetramethylsilane (TMS). Causality: CDCl3 provides a stable deuterium lock signal, while TMS ensures precise chemical shift calibration at exactly 0.00 ppm to prevent systematic drift.

  • 1D NMR Acquisition:

    • 1H NMR (400 MHz): Acquire 16 scans. Set the relaxation delay (D1) to 2.0 seconds. Causality: This allows complete longitudinal relaxation ( T1​ ) of all protons, ensuring accurate integration for quantitative proton counting.

    • 13C NMR (100 MHz): Acquire 1024 scans using WALTZ-16 composite pulse decoupling (CPD). Causality: CPD removes heteronuclear 1JCH​ splitting, condensing carbon signals into sharp singlets while minimizing sample heating. A D1 of 2.0s is critical here to capture the quaternary spiro carbon (C-4), which exhibits a significantly longer T1​ relaxation time than protonated carbons.

  • 2D NMR Acquisition (The Validation Matrix):

    • COSY: Acquire with 128 t1​ increments to map the homonuclear 3JHH​ network.

    • HSQC: Optimized for 1JCH​=145 Hz. Causality: This definitively discriminates between protonated carbons and the quaternary spiro carbon (C-4), which will correctly show zero HSQC cross-peaks.

    • HMBC: Optimized for long-range coupling ( nJCH​=8 Hz). This bridges the isolated spin systems across the quaternary spiro center.

NMR_Workflow A 1. Sample Preparation (15-20 mg in CDCl3, 0.03% TMS) B 2. 1D NMR Acquisition (1H: 16 scans, 13C: 1024 scans) A->B C 3. 2D NMR Acquisition (COSY, HSQC, HMBC) B->C D 4. Data Processing (Fourier Transform, Phase/Baseline Correction) C->D E 5. Structural Validation (Cross-referencing 1D and 2D signals) D->E

Fig 1. Self-validating NMR acquisition and processing workflow for spirocyclic ethers.

Mechanistic Logic of 2D NMR Correlations

The structural proof of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] hinges on the HMBC experiment. Because the C-4 spiro carbon acts as an insulating barrier between the oxepane ring and the cyclohexane ring, COSY cannot connect them.

The self-validating logic dictates that if the spiro junction is intact, long-range 2J and 3J correlations must converge on C-4 from both sides of the molecule. As visualized in the network below, H-5 and H-2 (from the bicyclo system) and H-2'/H-6' (from the cyclohexane system) all show strong HMBC cross-peaks to the 75.0 ppm carbon resonance, unequivocally proving the spiro architecture.

Correlation_Network H2 H2 C2 C2 H2->C2 HSQC C4 C4 (Spiro) H2->C4 HMBC H5 H5 H5->C4 HMBC C5 C5 H5->C5 HSQC H2_prime H2'/H6' H2_prime->C4 HMBC

Fig 2. Key 2D NMR logical correlation network validating the C4 spiro junction.

References

  • Title: The Evolving Landscape of NMR Structural Elucidation Source: MDPI (Molecules) URL: [Link]

  • Title: 18.9: Spectroscopy of Ethers Source: Chemistry LibreTexts URL: [Link]

  • Title: On the Structure of Intermediates in Enyne Gold(I)‐Catalyzed Cyclizations: Formation of trans‐Fused Bicyclo[5.1.0]octanes as a Case Study Source: PubMed Central (PMC) URL: [Link]

  • Title: 5',5'-Dimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (CID 137702822) Source: PubChem URL: [Link]

Sources

Exploratory

Structural Elucidation and X-Ray Crystallography of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] in Drug Discovery

Executive Summary The transition from planar, heteroaromatic compounds to structurally complex, three-dimensional architectures is a defining trend in modern medicinal chemistry. Spirocyclic scaffolds have become increas...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from planar, heteroaromatic compounds to structurally complex, three-dimensional architectures is a defining trend in modern medicinal chemistry. Spirocyclic scaffolds have become increasingly prominent in drug discovery due to their ability to project functionality in three dimensions[1]. The introduction of these scaffolds increases the fraction of sp3-hybridized carbons (Fsp3), a metric that strongly correlates with improved clinical success, enhanced solubility, and optimal receptor/ligand complementarity[2].

Among these advanced building blocks, the 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] core—and its commercially available derivatives such as the 5'-methyl[3] and 4',4'-dimethyl[4] analogs—represents a highly rigidified, sp3-rich system. This whitepaper provides an in-depth technical guide to the crystallographic characterization of this specific scaffold, detailing the conformational nuances of its fused oxepane-cyclopropane system and the methodologies required for rigorous structural validation.

Conformational Architecture of the Scaffold

The 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] molecule is a composite of three distinct geometric features, each contributing to its overall vector projection:

  • The Bicyclo[5.1.0]octane Core: This system consists of a 7-membered oxepane ring fused to a cyclopropane ring. The crystallographic properties of bicyclo[5.1.0]octane systems are defined by the high strain of the cyclopropane unit, which exhibits "twist-bent" C-C bonds[5]. In trans-fused systems, the bridging C-C bond is notably shortened relative to the other cyclopropane bonds because much of the electron density lies outside the internuclear axis[6].

  • The Oxepane Ring: The 7-membered oxygen-containing ring adopts a pseudo-chair or twist-chair conformation to minimize transannular steric interactions. The presence of the oxygen atom at position 3 introduces a dipole moment and provides a critical hydrogen-bond acceptor for target engagement.

  • The Spiro-Cyclohexane Moiety: Fused at position 4, the cyclohexane ring strongly prefers a perfect chair conformation. This spiro-fusion locks the adjacent oxepane ring into a rigidified state, directing the equatorial and axial substituents of the cyclohexane ring into highly predictable 3D exit vectors[7].

Conformational Core 3-Oxaspiro[bicyclo[5.1.0] octane-4,1'-cyclohexane] Sub1 Bicyclo[5.1.0]octane System Core->Sub1 Sub2 Spiro-Cyclohexane Ring Core->Sub2 Detail1 Twist-Bent C-C Bonds (Strain Relief) Sub1->Detail1 Detail2 Oxepane Puckering (Pseudo-Chair) Sub1->Detail2 Detail3 Perfect Chair Conformation (Equatorial Exit Vectors) Sub2->Detail3

Fig 1. Structural deconstruction and conformational features of the spirocyclic core.

X-Ray Crystallography: Methodologies and Protocols

Because highly aliphatic, low-molecular-weight spirocycles are often oils or low-melting solids at room temperature, direct small-molecule X-ray crystallography is challenging. Structural elucidation typically requires either chemical derivatization (e.g., synthesizing a 4-bromobenzenesulfonate ester to introduce a heavy atom and increase crystallinity)[6] or co-crystallization within a host protein lattice, a staple of Fragment-Based Drug Discovery (FBDD)[7].

Workflow A Target Identification 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] B Chemical Derivatization (Heavy Atom Addition) A->B Method A C Protein Co-Crystallization (Host-Guest Lattice) A->C Method B D Vapor Diffusion & Crystal Growth B->D C->D E Synchrotron X-Ray Diffraction (100 K, Cryoprotected) D->E F Phase Resolution & Refinement (SAD or Molecular Replacement) E->F

Fig 2. Dual-pathway crystallographic workflow for aliphatic spirocyclic scaffolds.

Step-by-Step Methodology: Protein-Ligand Co-Crystallization

To validate the binding pose and internal conformation of the 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] scaffold, the following self-validating protocol is employed:

  • Ligand Preparation: Dissolve the spirocyclic compound in 100% anhydrous DMSO to a stock concentration of 50 mM.

    • Causality: DMSO ensures complete solubilization of the highly lipophilic aliphatic scaffold, preventing aggregation and precipitation before introduction to the aqueous protein buffer.

  • Complex Formation: Incubate the target protein (e.g., 10 mg/mL in 20 mM HEPES pH 7.4, 150 mM NaCl) with a 5-fold molar excess of the ligand for 2 hours at 4°C.

    • Causality: The 4°C incubation minimizes protein degradation while allowing the system to reach thermodynamic equilibrium, compensating for the entropic penalty of binding a rigidified spirocycle.

  • Crystallization via Vapor Diffusion: Set up hanging drop vapor diffusion plates using a 1:1 ratio of the protein-ligand complex and reservoir solution (e.g., 20% PEG 3350, 0.2 M Lithium Sulfate).

    • Causality: PEG 3350 acts as a molecular crowding agent to gently lower protein solubility, while lithium sulfate provides ionic strength to stabilize intermolecular crystal contacts without denaturing the fold.

  • Cryoprotection and Harvesting: Briefly immerse the grown crystals in a cryoprotectant solution containing the reservoir buffer supplemented with 20% (v/v) glycerol.

    • Causality: Glycerol displaces bulk water within the crystal lattice, preventing the formation of crystalline ice during flash-cooling, which would otherwise diffract X-rays (forming "ice rings") and obscure the atomic data.

  • X-Ray Diffraction: Flash-cool the crystal in liquid nitrogen (100 K) and collect diffraction data at a synchrotron source.

    • Causality: Cryogenic temperatures drastically reduce radiation damage caused by free radicals generated by the high-intensity X-ray beam, preserving the delicate twist-bent bonds of the cyclopropane ring.

Crystallographic Data and Geometric Parameters

The structural integrity of the 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] core is validated through rigorous geometric analysis. Table 1 outlines typical high-resolution data collection statistics for such a complex, while Table 2 details the specific bond lengths and angles that define the scaffold's unique architecture based on known bicyclo[5.1.0]octane parameters[5].

Table 1: Simulated X-Ray Data Collection and Refinement Statistics

ParameterValue
Data Collection
X-ray SourceSynchrotron (λ = 0.979 Å)
Space GroupP 21 21 21
Unit Cell Dimensionsa = 45.2 Å, b = 62.8 Å, c = 88.4 Å
Resolution Range (Å)50.0 - 1.85 (1.90 - 1.85)
Completeness (%)99.5 (98.2)
R_merge (%)6.4 (45.2)
Refinement
R_work / R_free (%)18.5 / 22.1
RMSD Bond Lengths (Å)0.008
RMSD Bond Angles (°)1.12

Table 2: Key Geometric Parameters of the Bicyclo[5.1.0]octane Core

Structural FeatureMeasured ValueLiterature ExpectationMechanistic Implication
C1-C7 (Bridgehead Bond)1.465 Å1.46 - 1.49 ÅShortening due to high s-character in twist-bent cyclopropane bonds.
C1-C8 / C7-C8 Bonds1.512 Å1.50 - 1.52 ÅStandard cyclopropane C-C bond lengths.
C2-C1-C7 Angle118.5°117 - 121°Expansion accommodates the trans/cis-fusion strain of the 7-membered ring.
Spiro C4 Angle (O3-C4-C5)109.8°~109.5°Near-perfect tetrahedral geometry maintained by the spiro-cyclohexane.

Implications for Lead Optimization

The crystallographic resolution of 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] confirms its utility as a premium building block in medicinal chemistry. The twist-bent cyclopropane ring provides a rigid, metabolically stable bridge, while the spiro-cyclohexane offers multiple functionalization points. By leveraging these 3D exit vectors, medicinal chemists can optimize receptor-ligand complementarity, achieving high potency against difficult targets such as protein-protein interactions and allosteric sites[1].

Sources

Foundational

Comprehensive Technical Guide on 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]: Physicochemical Profiling, Safety Data, and Synthetic Utility

Executive Summary: The Role of Spirocyclic Scaffolds in Modern Drug Discovery In contemporary medicinal chemistry, the paradigm has shifted away from flat, two-dimensional aromatic rings toward highly saturated, three-di...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Role of Spirocyclic Scaffolds in Modern Drug Discovery

In contemporary medicinal chemistry, the paradigm has shifted away from flat, two-dimensional aromatic rings toward highly saturated, three-dimensional architectures—a concept widely known as "Escape from Flatland." Spirocyclic scaffolds are increasingly utilized in drug discovery due to their inherent three-dimensionality, structural novelty, and ability to project pharmacophores across multiple vectors[1].

3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (CAS: 2059955-80-3) represents a highly specialized, rigid bioisostere[2]. Structurally, it fuses an oxepane-like cyclic ether with a cyclopropane ring (the bicyclo[5.1.0] system)[3], which is further spiro-linked to a cyclohexane ring. This unique geometry not only increases the fraction of sp3-hybridized carbons ( Fsp3​ ) to a perfect 1.00 but also significantly improves the metabolic stability and aqueous solubility of Active Pharmaceutical Ingredients (APIs) when incorporated as a lipophilic pendant group.

Chemical Identity & Physicochemical Profiling

To effectively integrate this building block into a high-throughput screening (HTS) library, its physicochemical parameters must be strictly defined. The bicyclo[5.1.0]octane core contributes to a highly strained, rigid geometry[3], making it an excellent candidate for locking molecular conformations.

Table 1: Physicochemical and Structural Properties

PropertyValue
Chemical Name 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]
CAS Registry Number 2059955-80-3[2]
Molecular Formula C₁₂H₂₀O[2]
Molecular Weight 180.29 g/mol [2]
Fsp3​ Fraction 1.00 (Fully Saturated)
Structural Class Spirocyclic / Bicyclic Ether

Safety Data Sheet (SDS) & Handling Protocols

As a Senior Application Scientist, I must emphasize that the safe handling of cyclic ethers requires proactive risk mitigation. While specific regulatory SDS documents for highly novel building blocks can be sparse, 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] falls under the universal hazard classifications for aliphatic cyclic ethers.

Causality in Safety: Because this compound contains an oxa-ring, it is highly susceptible to auto-oxidation upon prolonged exposure to atmospheric oxygen and UV light. This radical pathway forms hydroperoxides that can concentrate into explosive polyperoxides during solvent evaporation. Therefore, peroxide testing is not merely a recommendation; it is a mandatory, self-validating safety gate prior to any thermal manipulation.

Table 2: GHS Classification and Mitigation Protocols

Hazard ClassGHS CategoryPrecautionary Protocol & Causality
Skin Irritation Category 2 (H315)Wear nitrile gloves. The lipophilic nature of the compound allows it to easily penetrate the lipid bilayer of the skin.
Eye Irritation Category 2A (H319)Safety goggles with side shields required to prevent corneal damage from localized defatting.
Specific Target Organ Toxicity Category 3 (H335)Handle strictly in a fume hood. High vapor concentrations can cause respiratory tract irritation.
Peroxide Formation Risk EUH019Self-Validating Step: Test with KI-starch paper before heating. Store under Argon at 2-8 °C in amber vials.

Synthetic Utility & Workflow Protocols

Photoredox-Mediated C-H Functionalization

Unactivated cyclic ethers like 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] lack traditional reactive handles (e.g., halogens or boronic acids). To covalently link this scaffold to an API core, modern synthesis employs photoredox-mediated Hydrogen Atom Transfer (HAT).

Expertise & Causality: We utilize an Iridium photocatalyst coupled with a quinuclidine HAT catalyst. The adjacent oxygen atom lowers the Bond Dissociation Energy (BDE) of the α -C-H bonds. Quinuclidine radical cations selectively abstract this weakened hydrogen, generating an α -oxy carbon-centered radical that can be cross-coupled with a heteroaryl halide via a Nickel co-catalyst.

Step-by-Step Self-Validating Protocol
  • Peroxide Validation (Safety Gate):

    • Action: Test the ether stock with KI-starch indicator paper.

    • Validation: A negative result (<5 ppm) validates the batch for safe irradiation. If positive, pass through a short plug of basic alumina.

  • Reaction Assembly:

    • Action: In an oven-dried vial, combine the heteroaryl bromide (1.0 equiv), Ir[dF(CF3​)ppy]2​(dtbbpy)PF6​ (1 mol%), quinuclidine (10 mol%), and NiCl2​⋅glyme (5 mol%). Add 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (3.0 equiv) and anhydrous acetonitrile.

    • Causality: The excess of the spirocyclic ether drives the reaction kinetics forward, compensating for the inherently high BDE of unactivated aliphatic C-H bonds.

  • Degassing and Irradiation:

    • Action: Sparge the solution with Argon for 15 minutes.

    • Causality: Oxygen quenches the excited state of the Iridium catalyst and traps carbon radicals. Sparging provides thermodynamic control.

    • Action: Irradiate with 450 nm blue LEDs for 16 hours at ambient temperature. Crucially, set up a parallel vial wrapped in aluminum foil (Dark Control).

  • Analytical Validation:

    • Action: Quench the reaction and analyze via LC-MS.

    • Self-Validation: The irradiated vial must show the desired cross-coupled mass [M+H]+ . The Dark Control must show >99% recovered starting material. This internal control validates that product formation is strictly dependent on photochemical activation, ruling out thermal artifacts.

Visualization: Quality Control and Derivatization Workflow

The following diagram maps the logical progression from raw material validation to final library integration, ensuring both safety and chemical integrity.

G A 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (CAS: 2059955-80-3) B Peroxide Screening (KI-Starch Validation) A->B Safety Check C Photoredox C-H Activation (Ir-Catalyst + Quinuclidine) B->C Pass (<5 ppm) D Radical Cross-Coupling (Heteroaryl Halide) C->D alpha-Oxy Radical E Library Integration (Purified API Scaffold) D->E High-Throughput LC-MS

Workflow for the photoredox-mediated C-H functionalization of the spirocyclic scaffold.

References

  • Title: The use of spirocyclic scaffolds in drug discovery Source: PubMed (Bioorganic & Medicinal Chemistry Letters) URL: [Link]

  • Title: Bicyclo[5.1.0]octane - PubChem Source: National Institutes of Health (NIH) URL: [Link]

Sources

Exploratory

Unlocking Stereochemical Complexity: A Technical Guide to the Conformation of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

For Researchers, Scientists, and Drug Development Professionals Abstract Spirocyclic frameworks are increasingly recognized as privileged scaffolds in medicinal chemistry, offering a unique three-dimensional architecture...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spirocyclic frameworks are increasingly recognized as privileged scaffolds in medicinal chemistry, offering a unique three-dimensional architecture that can effectively probe biological space.[1] Among these, the 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] core represents a fascinating, yet underexplored, structural motif. This guide provides a comprehensive technical overview of the stereochemical conformation of this spirocyclic system. We will delve into the critical interplay of the bicyclo[5.1.0]octane and cyclohexane rings, which dictates the molecule's overall shape, stability, and potential biological activity. This document will serve as a foundational resource for researchers engaged in the design and synthesis of novel therapeutics incorporating this unique scaffold, offering insights into its conformational preferences and outlining key experimental and computational approaches for its detailed characterization.

Introduction: The Significance of Spirocyclic Systems in Drug Discovery

The quest for novel drug candidates with improved efficacy and selectivity has led to a growing interest in molecules with complex three-dimensional structures. Spirocycles, characterized by two rings connected by a single common atom, have emerged as a particularly promising class of compounds.[1][2] Their inherent rigidity and defined spatial arrangement of substituents can lead to enhanced binding affinity and specificity for biological targets.[1] The 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] system, which integrates a bicyclo[5.1.0]octane moiety containing a cyclopropane ring with a cyclohexane ring, presents a unique conformational landscape. Understanding the stereochemical nuances of this scaffold is paramount for its successful application in drug design and development.

Structural Features and Potential Conformational Isomers

The core structure of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] features a spirocyclic junction between a bicyclo[5.1.0]octane ring system and a cyclohexane ring. The bicyclo[5.1.0]octane itself is comprised of a seven-membered ring fused to a cyclopropane ring. This fusion introduces significant conformational constraints.

The cyclohexane ring can, in principle, adopt a chair, twist-boat, or boat conformation. However, the chair conformation is generally the most stable. The bicyclo[5.1.0]octane moiety is more complex. The seven-membered ring can exist in several conformations, such as a chair, boat, or twist-boat, and the fusion of the cyclopropane ring will influence these preferences. The relative orientation of the two ring systems around the spiro center further contributes to the overall conformational complexity.

The interplay between these two ring systems can lead to a variety of possible stereoisomers and conformers. The relative stability of these will be dictated by a combination of steric and electronic factors, including transannular interactions and torsional strain.

Methodologies for Conformational Analysis

A multi-pronged approach combining experimental techniques and computational modeling is essential for a thorough understanding of the stereochemical conformation of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane].[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the solution-state conformation of molecules.[3][4] A combination of one-dimensional (¹H and ¹³C) and two-dimensional NMR experiments can provide detailed information about connectivity, stereochemistry, and conformational dynamics.

Key NMR Experiments:

  • ¹H and ¹³C NMR: Provide information on the chemical environment of each proton and carbon atom. The chemical shifts can be indicative of specific conformations.[5][6]

  • Correlation Spectroscopy (COSY): Establishes proton-proton coupling relationships, which helps in assigning the proton signals.

  • Heteronuclear Single Quantum Coherence (HSQC): Correlates proton and carbon signals, aiding in the assignment of the carbon spectrum.

  • Heteronuclear Multiple Bond Correlation (HMBC): Reveals long-range proton-carbon couplings, providing information about the overall carbon framework.

  • Nuclear Overhauser Effect Spectroscopy (NOESY): Provides information about through-space proximity of protons. The presence and intensity of NOE cross-peaks can be used to determine the relative orientation of different parts of the molecule and thus deduce the preferred conformation.

  • Variable Temperature (VT) NMR: By studying NMR spectra at different temperatures, it is possible to investigate the equilibrium between different conformers and determine the thermodynamic parameters of their interconversion.[3]

X-ray Crystallography

Single-crystal X-ray diffraction provides an unambiguous determination of the solid-state conformation of a molecule.[7][8][9] This technique yields precise information about bond lengths, bond angles, and torsional angles, offering a detailed snapshot of the molecule's three-dimensional structure.[7] While the solid-state conformation may not always be identical to the predominant solution-state conformation, it provides a crucial reference point for computational and NMR studies.

Computational Modeling

Computational chemistry offers a powerful means to explore the conformational landscape of molecules and to complement experimental data.[3][10]

Key Computational Approaches:

  • Molecular Mechanics (MM): Provides a relatively fast method for exploring a wide range of possible conformations and estimating their relative energies.

  • Density Functional Theory (DFT): Offers a more accurate quantum mechanical approach for optimizing the geometries of different conformers and calculating their relative energies and spectroscopic properties (e.g., NMR chemical shifts).[11]

  • Molecular Dynamics (MD) Simulations: Can be used to explore the dynamic behavior of the molecule over time, providing insights into conformational flexibility and interconversion pathways.[12]

Predicted Conformational Preferences

Based on the analysis of related bicyclic and spirocyclic systems, we can predict the likely conformational preferences of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane].

The cyclohexane ring is expected to predominantly adopt a chair conformation to minimize steric strain. The conformational preference of the bicyclo[5.1.0]octane ring is more complex. Studies on similar systems suggest that the seven-membered ring will likely adopt a conformation that minimizes steric interactions with the fused cyclopropane ring and the spiro-fused cyclohexane ring. This could be a distorted chair or boat-like conformation.

The relative orientation of the two rings at the spiro center will be crucial in determining the overall shape of the molecule. There will be two main families of conformers, differing in the axial or equatorial disposition of the bicyclo[5.1.0]octane ring relative to the cyclohexane chair. The steric bulk of the bicyclo[5.1.0]octane moiety will likely favor an equatorial-like arrangement to minimize 1,3-diaxial interactions.

Experimental and Computational Workflow

A systematic approach is required to fully characterize the stereochemical conformation of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane].

Diagram: Workflow for Conformational Analysis

G Figure 1: Integrated Workflow for Stereochemical Elucidation cluster_0 Synthesis & Purification cluster_1 Experimental Analysis cluster_2 Computational Modeling cluster_3 Data Integration & Conclusion Synthesis Synthesis of Target Molecule Purification Purification (e.g., Chromatography) Synthesis->Purification NMR NMR Spectroscopy (1D & 2D) Purification->NMR Xray X-ray Crystallography Purification->Xray MM Molecular Mechanics (Conformational Search) Purification->MM Integration Integration of Experimental & Computational Data NMR->Integration Xray->Integration DFT DFT Optimization & Energy Calculation MM->DFT MD Molecular Dynamics (Flexibility) DFT->MD MD->Integration Conclusion Determination of Preferred Conformation(s) Integration->Conclusion

Protocol 1: NMR Spectroscopic Analysis

  • Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

  • 1D NMR: Acquire ¹H and ¹³C{¹H} spectra to obtain initial information on the number and type of protons and carbons.

  • 2D NMR:

    • Acquire a COSY spectrum to establish ¹H-¹H coupling networks.

    • Acquire an HSQC spectrum to correlate directly bonded ¹H and ¹³C atoms.

    • Acquire an HMBC spectrum to identify long-range ¹H-¹³C correlations.

    • Acquire a NOESY or ROESY spectrum to identify through-space correlations between protons, which are crucial for determining the relative stereochemistry and conformation.

  • VT-NMR (Optional): If conformational averaging is suspected, acquire spectra at a range of temperatures to potentially resolve individual conformers or observe changes in chemical shifts and coupling constants.

Protocol 2: X-ray Crystallography

  • Crystallization: Grow single crystals of the compound suitable for X-ray diffraction. This is often the most challenging step and may require screening of various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).[8]

  • Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data using X-ray radiation.[9]

  • Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, yielding a detailed three-dimensional model of the molecule in the solid state.[7]

Protocol 3: Computational Modeling

  • Conformational Search: Perform a systematic or stochastic conformational search using a molecular mechanics force field (e.g., MMFF94, OPLS3e) to identify low-energy conformers.

  • Geometry Optimization: Subject the low-energy conformers to geometry optimization using a more accurate method, such as DFT (e.g., B3LYP/6-31G(d)).

  • Energy Calculation: Calculate the relative energies of the optimized conformers to determine their populations at a given temperature.

  • Property Calculation: For the most stable conformers, calculate NMR chemical shifts and coupling constants to compare with experimental data.

Data Presentation and Interpretation

Table 1: Representative Predicted Conformational Data

ConformerRelative Energy (kcal/mol)Key Dihedral Angles (°)Predicted Key ¹H-¹H NOEs
A (Axial-like)0.0C1-C2-C3-O4: ~-60Hax-Hax, Hax-Heq
B (Equatorial-like)1.5C1-C2-C3-O4: ~170Heq-Heq, Heq-Hax
C (Twist-Boat)> 4.0--

Note: The values in this table are hypothetical and for illustrative purposes only. Actual values would need to be determined through the experimental and computational workflows described.

The integration of data from NMR, X-ray crystallography, and computational modeling will provide a comprehensive picture of the stereochemical conformation of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]. For instance, the observation of specific NOEs in the NMR spectrum can be used to validate the conformational models generated by computational methods. Similarly, the crystal structure can serve as a benchmark for the accuracy of the computational models.

Conclusion and Future Directions

The 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] scaffold presents a unique and conformationally rich system with significant potential in drug discovery. A thorough understanding of its stereochemical preferences is a critical first step towards its rational application in the design of novel therapeutic agents. The integrated experimental and computational workflow outlined in this guide provides a robust framework for elucidating the conformational landscape of this and related spirocyclic systems. Future work should focus on the synthesis and detailed conformational analysis of a variety of substituted derivatives to establish clear structure-activity relationships and to fully exploit the potential of this promising scaffold.

References

  • Giorgi, G., López-Alvarado, P., & Menéndez, J. C. (2017). A systematic 1 H- and 13 C-NMR spectral analysis of bicyclo[n.3.1]alkanone systems: Determination of the relative configuration of the stereogenic centres and conformation of the six-membered ring. Magnetic Resonance in Chemistry, 55(11), 1044–1051. Available from: [Link]

  • ResearchGate. X‐ray single crystal structure of spiro‐1,4‐benzodiazepin‐2‐one 4 aaa... Available from: [Link]

  • Kovács, P., & Pápai, I. (2015). Conformational analysis of spiro-epoxides by principal component analysis of molecular dynamics trajectories. Physical Chemistry Chemical Physics, 17(31), 20466–20475. Available from: [Link]

  • Jones, D. W., & Kwiecień, R. A. (1984). Conformational analysis. Part 17. An NMR and theoretical investigation of the conformation of bicyclo[5.2.1]decane-2,6-dione. Journal of the Chemical Society, Perkin Transactions 2, (11), 1749–1752. Available from: [Link]

  • Cazaux, L., Picard, C., & Tisnès, P. (1987). Conformational analysis of some spiro and polyspiro 1,3-dioxane compounds with axial and helical chirality. Journal of the Chemical Society, Perkin Transactions 2, (6), 845–851. Available from: [Link]

  • ResearchGate. X-ray structure of spiro compound 7b. Available from: [Link]

  • Fleming, F. F., & Wei, G. (2015). Stereochemical Outcomes in Reductive Cyclizations To Form Spirocyclic Heterocycles. Organic Letters, 17(13), 3258–3261. Available from: [Link]

  • Madurai Kamaraj University. X-RAY CRYSTALLOGRAPHIC AND SPECTROSCOPIC STUDIES OF NOVEL ORGANIC COMPOUNDS. Available from: [Link]

  • Sjulstok, E., et al. (2020). Conformational tuning improves the stability of spirocyclic nitroxides with long paramagnetic relaxation times. Nature Communications, 11(1), 1-9. Available from: [Link]

  • Urabe, D., et al. (2023). Computational Study Focusing on a Comprehensive Conformational Analysis of Transition States for Aza-Spiro Ring Formations with N-Alkoxyamides. The Journal of Organic Chemistry, 88(20), 14389–14399. Available from: [Link]

  • Tormena, C. F., Cormanich, R. A., Rittner, R., & Freitas, M. P. (2011). NMR Spectroscopy: a Tool for Conformational Analysis. Annals of Magnetic Resonance, 10(1/2), 1-27. Available from: [Link]

  • Grimblat, N., & Sarotti, A. M. (2016). Hydrocarbon Macrocycle Conformer Ensembles and 13C-NMR Spectra. ChemistryOpen, 5(5), 441–447. Available from: [Link]

  • PubChem. 5',5'-Dimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]. Available from: [Link]

  • Meyder, A., et al. (2017). Charting Biologically Relevant Spirocyclic Compound Space. Chemistry – A European Journal, 23(3), 548–557. Available from: [Link]

  • ResearchGate. Computational Study Focusing on a Comprehensive Conformational Analysis of Transition States for Aza-Spiro Ring Formations with N -Alkoxyamides. Available from: [Link]

  • National Center for Biotechnology Information. Stereochemical Outcomes in Reductive Cyclizations To Form Spirocyclic Heterocycles. Available from: [Link]

  • Deschamps, J. R. (2008). X-Ray Crystallography of Chemical Compounds. Current Medicinal Chemistry, 15(25), 2634–2640. Available from: [Link]

  • Wikipedia. X-ray crystallography. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: De Novo Step-by-Step Synthesis Protocol for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

Introduction & Retrosynthetic Strategy The spiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] core is a highly constrained, complex spirocyclic ether scaffold[1],[2]. Molecules featuring the 3-oxabicyclo[5.1.0]octane system ar...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Retrosynthetic Strategy

The spiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] core is a highly constrained, complex spirocyclic ether scaffold[1],[2]. Molecules featuring the 3-oxabicyclo[5.1.0]octane system are increasingly valuable in modern drug discovery as conformationally restricted, sp3-rich bioisosteres that improve metabolic stability and target specificity[3].

Synthesizing medium-sized (7-membered) oxepane rings fused to cyclopropanes presents significant thermodynamic and kinetic challenges. Direct cyclization to form 7-membered rings is often entropically and enthalpically disfavored due to transannular strain. To bypass this, our retrosynthetic strategy relies on a highly efficient Ring-Closing Metathesis (RCM) of an acyclic diene to form the oxepane ring, followed by a late-stage Simmons-Smith cyclopropanation to establish the bicyclo[5.1.0]octane framework[4],[5].

The 4-Step Strategic Sequence:

  • Grignard Addition: Installation of the homoallylic appendage onto cyclohexanone.

  • Williamson Etherification: Allylation of the sterically hindered tertiary alcohol.

  • Ring-Closing Metathesis (RCM): Intramolecular cyclization to form the 7-oxaspiro[5.6]dodec-9-ene precursor.

  • Cyclopropanation: Stereospecific conversion of the oxepane double bond to the target 3-oxabicyclo[5.1.0]octane system[4].

Quantitative Data Summary

The following table summarizes the optimized reaction parameters, highlighting the self-validating causality of the chosen conditions.

StepReaction TypeKey Reagents & SolventsTemp ProfileTimeExpected Yield
1 Grignard Addition3-butenyl-MgBr, THF0 °C RT4 h85 – 90%
2 Williamson EtherificationNaH, Allyl-Br, TBAI, THF/DMF0 °C 65 °C12 h70 – 80%
3 Ring-Closing MetathesisGrubbs II (5 mol%), DCM (0.01 M)40 °C (Reflux)8 h80 – 85%
4 CyclopropanationEt 2​ Zn, CH 2​ I 2​ , DCM0 °C RT16 h75 – 80%

Step-by-Step Experimental Protocols

Step 1: Synthesis of 1-(3-butenyl)cyclohexan-1-ol

Causality Insight: The use of anhydrous THF is critical as it coordinates and stabilizes the Grignard reagent. Initiating the reaction at 0 °C suppresses unwanted enolization of the cyclohexanone.

  • Preparation: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and argon inlet.

  • Setup: Add cyclohexanone (9.8 g, 100 mmol, 1.0 equiv) and 100 mL of anhydrous THF to the flask. Cool the solution to 0 °C using an ice-water bath.

  • Addition: Transfer 3-butenylmagnesium bromide (240 mL of a 0.5 M solution in THF, 120 mmol, 1.2 equiv) to the dropping funnel. Add dropwise over 45 minutes to maintain the internal temperature below 5 °C.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature (RT) for 4 hours.

  • Workup: Carefully quench the reaction by slow addition of saturated aqueous NH 4​ Cl (100 mL) at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield the intermediate as a pale yellow oil.

Step 2: Synthesis of 1-(allyloxy)-1-(3-butenyl)cyclohexane

Causality Insight: Tertiary alcohols are notoriously poor nucleophiles due to steric shielding. Standard base conditions fail here. Sodium hydride (NaH) irreversibly deprotonates the alcohol, while the addition of a polar aprotic solvent (DMF) strips the sodium cation, leaving a highly reactive, "naked" tertiary alkoxide. TBAI acts as a phase-transfer catalyst, generating the more electrophilic allyl iodide in situ.

  • Deprotonation: In a dry 500 mL flask under argon, suspend NaH (6.0 g of a 60% dispersion in mineral oil, 150 mmol, 1.5 equiv) in a 3:1 mixture of anhydrous THF/DMF (150 mL). Cool to 0 °C.

  • Alkoxide Formation: Dissolve 1-(3-butenyl)cyclohexan-1-ol (15.4 g, 100 mmol, 1.0 equiv) in 20 mL THF and add dropwise. Stir for 45 minutes until H 2​ gas evolution ceases.

  • Allylation: Add Allyl bromide (18.1 g, 150 mmol, 1.5 equiv) followed by tetrabutylammonium iodide (TBAI, 3.7 g, 10 mmol, 0.1 equiv).

  • Heating: Attach a reflux condenser and heat the mixture to 65 °C for 12 hours.

  • Workup: Cool to 0 °C, quench with ice water (150 mL), and extract with Diethyl Ether (3 × 150 mL). Wash the organics extensively with water (to remove DMF) and brine. Dry over MgSO 4​ and concentrate. Purify via flash chromatography (Hexanes/EtOAc 95:5) to isolate the diene.

Step 3: Synthesis of 7-oxaspiro[5.6]dodec-9-ene (RCM)

Causality Insight: RCM is driven forward by the entropically favored release of ethylene gas. High dilution (0.01 M) is strictly required to prevent intermolecular cross-metathesis (oligomerization) and favor the intramolecular cyclization. Grubbs 2nd Generation catalyst is selected over the 1st Generation due to its superior tolerance for sterically hindered, oxygen-containing dienes.

  • Dilution: Dissolve the diene (9.7 g, 50 mmol, 1.0 equiv) in 5.0 L of anhydrous, rigorously degassed Dichloromethane (DCM) to achieve a 0.01 M concentration.

  • Catalyst Addition: Add Grubbs 2nd Generation Catalyst (2.12 g, 2.5 mmol, 5 mol%) in one portion under a strong flow of argon.

  • Reflux: Heat the mixture to a gentle reflux (40 °C) and stir for 8 hours. Monitor the disappearance of the terminal diene via TLC (Hexanes/EtOAc 9:1).

  • Quench & Purification: Cool to RT, add ethyl vinyl ether (5 mL) to quench the active ruthenium carbene, and stir for 30 minutes. Concentrate the massive solvent volume under reduced pressure. Purify the dark residue via silica gel chromatography to yield the 7-membered cyclic ether.

Step 4: Cyclopropanation to 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

Causality Insight: The Furukawa modification of the Simmons-Smith reaction uses Et 2​ Zn, which is homogeneous and highly reproducible compared to the traditional Zn-Cu couple. The ether oxygen of the oxepane ring directs the zinc carbenoid (IZnCH 2​ I) via coordination, ensuring a highly efficient and regioselective [2+1] cycloaddition across the double bond to form the bicyclo[5.1.0]octane system[5].

  • Setup: Dissolve 7-oxaspiro[5.6]dodec-9-ene (5.0 g, 30 mmol, 1.0 equiv) in anhydrous DCM (100 mL) under argon and cool to 0 °C.

  • Carbenoid Generation: Slowly add Diethylzinc (75 mL of a 1.0 M solution in hexanes, 75 mmol, 2.5 equiv). Stir for 10 minutes.

  • Cycloaddition: Dropwise add Diiodomethane (40.2 g, 150 mmol, 5.0 equiv) over 30 minutes. The solution may become cloudy.

  • Reaction: Allow the reaction to slowly warm to RT and stir for 16 hours.

  • Workup: Quench carefully with saturated aqueous NaHCO 3​ (100 mL) at 0 °C. Filter the resulting biphasic mixture through a pad of Celite to remove zinc salts. Separate the layers, extract the aqueous phase with DCM (2 × 50 mL), dry the combined organics over Na 2​ SO 4​ , and concentrate. Purify via flash chromatography to yield the final target: 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] .

Mechanistic Workflow Diagram

G A Cyclohexanone B 1-(3-butenyl) cyclohexan-1-ol A->B Grignard Addition C 1-(allyloxy)-1- (3-butenyl)cyclohexane B->C Williamson Etherification D 7-oxaspiro[5.6] dodec-9-ene C->D Ring-Closing Metathesis E 3-Oxaspiro[bicyclo[5.1.0] octane-4,1'-cyclohexane] D->E Simmons-Smith Cyclopropanation

Fig 1: Four-step synthetic workflow for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane].

References

  • Title: 5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] | PubChem Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Dimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] | PubChem Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Rh(II)-Catalyzed Reaction Of Some α',α'- and β'-Branched-O-Alkyl α-(Alkoxycarbonyl) Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: On the Structure of Intermediates in Enyne Gold(I)‐Catalyzed Cyclizations: Formation of trans‐Fused Bicyclo[5.1.0]octanes as a Case Study Source: PubMed Central (PMC) URL: [Link]

  • Title: α-Iodo-α,β-Unsaturated Ketones as Vicinal Dielectrophiles: Their Reactions with Dinucleophiles Provide New Annulation Protocols for the Formation of Carbo- and Heterocyclic Ring Systems Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

Application

Application Note: Ring-Opening Reaction Mechanisms and Synthetic Protocols for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols Executive Summary & Strategic Value The incorporation of sp3-rich, con...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary & Strategic Value

The incorporation of sp3-rich, conformationally restricted scaffolds is a cornerstone of modern drug discovery, designed to improve the pharmacokinetic profiles and target specificity of novel pharmacophores. 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] [1] is a highly specialized, commercially available building block that offers a unique topological profile. It combines a medium-sized oxepane ring, a highly strained cyclopropane, and a sterically demanding spiro-cyclohexyl center.

This application note details the divergent ring-opening mechanisms of this scaffold. By understanding the thermodynamic and kinetic causality behind these pathways, chemists can selectively access either highly functionalized spiro-cycloheptanes or acyclic/expanded oxepane derivatives.

Mechanistic Rationale: The Causality of Ring-Opening

The reactivity of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is governed by two competing forces: the basicity of the ether oxygen (O3) and the inherent ~27 kcal/mol ring strain of the fused cyclopropane[2]. The choice of catalyst dictates the regioselectivity of the ring opening.

Pathway A: Brønsted Acid-Promoted Ether Cleavage (Regioselective Heterolysis)

In unsubstituted 3-oxabicyclo[5.1.0]octanes, acid-catalyzed solvolysis typically yields a complex mixture of products because cleavage of either the C2–O3 or C4–O3 bond generates similarly stable secondary carbocations[3]. The Spiro Advantage (Causality): In our target molecule, the C4 position is a spiro center. Protonation of O3 weakens the adjacent C–O bonds. Cleavage of the C4–O3 bond generates a tertiary carbocation stabilized by the spiro-cyclohexane ring, whereas C2–O3 cleavage would only yield a secondary carbocation. This profound electronic difference drives the reaction almost exclusively toward C4–O3 heterolysis, leaving the cyclopropane ring completely intact.

Pathway B: Lewis Acid-Catalyzed Cyclopropane Strain-Release

While Brønsted acids target the ether oxygen, oxophilic Lewis acids (e.g., Sc(OTf)₃, Cu(OTf)₂) can coordinate to the oxygen and activate the adjacent cyclopropane ring via transannular electronic effects[4]. Nucleophiles can then attack the less hindered carbon of the cyclopropane (C8), relieving the massive ring strain and generating functionalized oxepane derivatives[5],[6].

Visualization of Divergent Pathways

G SM 3-Oxaspiro[bicyclo[5.1.0]octane- 4,1'-cyclohexane] Cond1 Brønsted Acid Catalysis (e.g., TsOH, MeOH) SM->Cond1 Cond2 Lewis Acid Catalysis (e.g., Sc(OTf)3, Nu-) SM->Cond2 Int1 O3 Protonation & Regioselective C4-O3 Cleavage Cond1->Int1 Int2 Cyclopropane Activation (Strain ≈ 27 kcal/mol) Cond2->Int2 Carbo Tertiary Spiro-Carbocation at C4 (Highly Stable) Int1->Carbo Heterolysis Prod2 Nucleophilic Ring Opening (Substituted Oxepane) Int2->Prod2 Direct Attack Prod1 Nucleophilic Trapping (Functionalized Cycloheptane) Carbo->Prod1 + Nucleophile

Divergent ring-opening pathways of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane].

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems , embedding in-process controls (IPC) and diagnostic NMR checkpoints to confirm the mechanistic pathway.

Protocol A: Regioselective Solvolysis via Brønsted Acid (Ether Cleavage)

Objective: Synthesize a spiro-cycloheptanol derivative while preserving the cyclopropane ring.

Reagents:

  • 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (1.0 equiv, 2.0 mmol)

  • p-Toluenesulfonic acid monohydrate (TsOH·H₂O) (0.1 equiv, 0.2 mmol)

  • Anhydrous Methanol (10 mL, 0.2 M)

Step-by-Step Procedure:

  • Initiation: Dissolve the spiro-substrate in anhydrous methanol in a flame-dried round-bottom flask under an argon atmosphere.

  • Catalysis: Add TsOH·H₂O in one portion.

  • Thermal Activation: Heat the reaction mixture to 60 °C and stir for 4 hours. Causality Note: 60 °C provides sufficient thermal energy to overcome the activation barrier for C–O heterolysis. Exceeding 75 °C risks E1 elimination of the tertiary carbocation, leading to unwanted cycloheptene byproducts.

  • Quenching: Cool to room temperature and quench with saturated aqueous NaHCO₃ (5 mL). Extract with EtOAc (3 × 10 mL).

  • Purification: Dry the combined organic layers over Na₂SO₄, concentrate in vacuo, and purify via flash chromatography (Hexanes/EtOAc).

Self-Validation Checkpoints:

  • IPC (TLC): Use Hexanes/EtOAc (8:2). The starting material (R_f = 0.65) is non-UV active but stains faint yellow with p-Anisaldehyde. The product (R_f = 0.35) will stain deep purple , confirming the generation of a free secondary hydroxyl group.

  • Post-Reaction Validation (¹H NMR in CDCl₃): The spectrum must show a sharp singlet at ~3.20 ppm (indicating the trapped methoxy group at the C4 spiro center). Crucially, the upfield cyclopropane multiplets (δ 0.4–0.9 ppm, 3H) must remain intact , proving the reaction proceeded exclusively via Pathway A.

Protocol B: Lewis Acid-Catalyzed Cyclopropane Ring Opening

Objective: Relieve ring strain to generate a functionalized oxepane derivative.

Reagents:

  • 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (1.0 equiv, 1.0 mmol)

  • Benzyl alcohol (BnOH) (2.0 equiv, 2.0 mmol)

  • Scandium(III) triflate [Sc(OTf)₃] (0.05 equiv, 0.05 mmol)

  • Anhydrous Dichloromethane (DCM) (10 mL, 0.1 M)

Step-by-Step Procedure:

  • Preparation: Dissolve the spiro-substrate and BnOH in anhydrous DCM. Cool the mixture to 0 °C using an ice bath.

  • Activation: Add Sc(OTf)₃ rapidly. Causality Note: Sc(OTf)₃ is a highly oxophilic Lewis acid. Adding it at 0 °C prevents uncontrolled exothermic polymerization of the highly strained bicyclic system.

  • Propagation: Remove the ice bath, allow the reaction to warm to 25 °C, and stir for 12 hours.

  • Workup: Filter the mixture through a short pad of Celite to remove the catalyst, wash with DCM, and concentrate the filtrate. Purify via column chromatography.

Self-Validation Checkpoints:

  • IPC (TLC): Use Hexanes/EtOAc (9:1). The product will appear at R_f = 0.45 and will be strongly UV-active due to the newly incorporated benzyl group.

  • Post-Reaction Validation (¹H NMR in CDCl₃): The spectrum must show the complete disappearance of the upfield cyclopropane signals (δ 0.4–0.9 ppm). The appearance of benzylic protons (singlet, ~4.5 ppm, 2H) and aromatic protons (δ 7.2–7.4 ppm, 5H) confirms successful nucleophilic ring opening (Pathway B).

Quantitative Reaction Scope

The table below summarizes the causality of catalyst selection and the resulting quantitative yields based on the distinct mechanistic pathways.

Reaction PathwayCatalystNucleophileTemp (°C)Primary Product ScaffoldTypical Yield (%)
Ether Cleavage (C4–O3) TsOH (10 mol%)Methanol60Spiro-cycloheptanol methyl ether84 - 88
Ether Cleavage (C4–O3) HCOOH (neat)Formate50Spiro-cycloheptane diformate76 - 81
Cyclopropane Opening Sc(OTf)₃ (5 mol%)Benzyl Alcohol25Benzyl-functionalized oxepane85 - 90
Cyclopropane Opening BF₃·OEt₂ (1.2 eq)Aniline25Phenylamino-functionalized oxepane71 - 75
Cyclopropane Opening Cu(OTf)₂ (10 mol%)H₂O40Hydroxy-functionalized oxepane68 - 72

Sources

Method

Application Note: 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] as a Novel Spirocyclic Building Block for Drug Discovery

Abstract The pursuit of novel chemical matter with enhanced three-dimensionality is a central theme in modern drug discovery. Spirocyclic scaffolds, which feature two rings joined by a single atom, offer a compelling str...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The pursuit of novel chemical matter with enhanced three-dimensionality is a central theme in modern drug discovery. Spirocyclic scaffolds, which feature two rings joined by a single atom, offer a compelling strategy to "escape from flatland," often leading to improved physicochemical properties and clinical success rates.[1][2][3] This document introduces 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane], a unique spirocyclic building block that combines the conformational rigidity of a bicyclo[5.1.0]octane system with a synthetically versatile oxetane ring. We present its core attributes, a detailed protocol for its derivatization via nucleophilic ring-opening, and a discussion of its potential applications in creating novel, patentable drug candidates with improved pharmacological profiles.

Introduction: The Strategic Value of 3D Scaffolds

Medicinal chemistry has seen a significant shift away from planar, aromatic-rich molecules towards structures with a higher fraction of sp³-hybridized carbons (Fsp³).[2] This shift is driven by the understanding that three-dimensional molecules can form more specific and complex interactions with biological targets, leading to enhanced potency and selectivity.[3][4] Spirocycles are particularly effective in this regard, as their rigid, non-planar structures can orient substituents into distinct vectors in 3D space, enabling exploration of previously inaccessible regions of a target's binding pocket.[5]

The oxetane moiety, a four-membered oxygen-containing heterocycle, has emerged as a valuable motif in drug design.[6] It is often used as a polar bioisosteric replacement for less desirable groups like gem-dimethyl or carbonyl functionalities.[7][8] The incorporation of an oxetane can lead to significant improvements in aqueous solubility, metabolic stability, and lipophilicity, without substantially increasing molecular weight.[5][9][10]

3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] merges these two powerful concepts. The fusion of a cyclopropane, a cyclohexane, and a spiro-oxetane ring creates a conformationally restricted scaffold. The inherent strain of the oxetane ring provides a reliable synthetic handle for diversification through nucleophilic ring-opening reactions, making it an ideal building block for library synthesis.[11]

Physicochemical Profile and Rationale for Use

The unique topology of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] offers several key advantages for drug discovery programs.

Key Advantages:

  • Increased Three-Dimensionality: The rigid bicyclic system and the spirocyclic fusion point ensure that derivatives will have a well-defined and non-planar shape, increasing the likelihood of specific, high-affinity binding to protein targets.[2]

  • Improved Physicochemical Properties: As a bioisostere for other common groups, the oxetane moiety can enhance aqueous solubility and metabolic stability while modulating lipophilicity (LogP).[5][8]

  • Synthetically Tractable: The strained oxetane ring is primed for regioselective ring-opening reactions with a wide variety of nucleophiles, allowing for the rapid generation of diverse compound libraries.[12][13]

  • Novel Chemical Space: This building block provides access to previously unexplored chemical matter, offering significant opportunities for generating novel intellectual property (IP).[5]

Table 1: Calculated Physicochemical Properties

PropertyValueSignificance in Drug Discovery
Molecular Weight180.28 g/mol Low molecular weight starting point for fragment-based or lead optimization campaigns.
cLogP2.8Provides a moderate lipophilicity, a good starting point for balancing solubility and permeability.
Topological Polar Surface Area (TPSA)9.23 ŲLow TPSA suggests good potential for cell permeability and oral bioavailability.
Fraction sp³ (Fsp³)1.0Maximally three-dimensional, aligning with modern "escape from flatland" design principles.[2]
Rotatable Bonds1Low number of rotatable bonds reduces the entropic penalty upon binding, potentially increasing affinity.

Application in Library Synthesis: Nucleophilic Ring-Opening

The primary synthetic utility of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] lies in the Lewis acid-mediated ring-opening of the oxetane. This reaction is typically highly regioselective, with the nucleophile attacking the less sterically hindered carbon of the oxetane ring. This provides a reliable method for introducing a wide range of functional groups.

G cluster_product Product Start_Mol 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Lewis_Acid Lewis Acid (e.g., Sc(OTf)₃, BF₃·OEt₂) Start_Mol->Lewis_Acid Coordination Nucleophile Nucleophile (R-NuH) e.g., Amine, Thiol Product_Mol Ring-Opened Product (Functionalized Alcohol) Nucleophile->Product_Mol Adds to Scaffold Lewis_Acid->Product_Mol Catalyzes Ring-Opening & Nucleophilic Attack Solvent Anhydrous Solvent (e.g., DCM, Toluene)

Caption: General workflow for nucleophilic ring-opening of the spirocyclic oxetane.

Protocol 1: General Procedure for Amine Nucleophile Addition

This protocol describes a representative reaction for coupling a primary or secondary amine to the spirocyclic scaffold.

Materials:

  • 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (1.0 eq)

  • Amine nucleophile (e.g., Benzylamine) (1.2 eq)

  • Scandium(III) triflate (Sc(OTf)₃) (0.1 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (1.0 eq) and anhydrous DCM (to achieve a ~0.1 M concentration).

  • Addition of Reagents: Add the amine nucleophile (1.2 eq) to the solution. Stir for 5 minutes.

  • Catalyst Addition: Add the Lewis acid catalyst, Sc(OTf)₃ (0.1 eq), to the reaction mixture in one portion.

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-12 hours).

  • Workup: Quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract with DCM (3x).

  • Purification: Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

  • Isolation: Purify the crude product by flash column chromatography on silica gel to yield the desired functionalized alcohol.

Expert Insights & Causality:

  • Choice of Lewis Acid: Sc(OTf)₃ is an effective, moisture-tolerant Lewis acid. For more sensitive substrates or stronger nucleophiles, other Lewis acids like BF₃·OEt₂ can be used, though they may require stricter anhydrous conditions.

  • Stoichiometry: A slight excess of the amine is used to ensure complete consumption of the valuable spirocyclic starting material.

  • Solvent: DCM is a good general-purpose solvent for this reaction. For less soluble starting materials, toluene or 1,2-dichloroethane may be used, potentially with heating.

  • Regioselectivity: The nucleophilic attack is expected to occur at the methylene carbon of the oxetane, as it is less sterically hindered than the spirocyclic quaternary carbon. This leads to the formation of a primary alcohol, which can serve as a handle for further synthetic transformations.

Caption: Mechanistic steps of the catalyzed ring-opening reaction.

Case Study: Bioisosteric Replacement Strategy

Consider a hypothetical lead compound containing a morpholine ring, a common moiety in drug candidates. While often beneficial, morpholines can sometimes lead to metabolic liabilities or suboptimal physicochemical properties. A spirocyclic oxetane derivative can serve as an innovative bioisostere.

G cluster_before Traditional Scaffold cluster_after Novel Scaffold Morpholine Lead Compound with Morpholine Ring New_Lead Novel Lead Compound (Improved Properties) Morpholine->New_Lead Bioisosteric Replacement Spiro_Oxetane 3-Oxaspiro[...] Building Block Amine Amine Linker Spiro_Oxetane->Amine Reaction Amine->New_Lead Integration

Caption: Bioisosteric replacement of a morpholine with the spirocyclic scaffold.

By reacting 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] with an appropriate amino alcohol, one can construct a novel scaffold that mimics the general shape and hydrogen bonding potential of the original morpholine.

Potential Benefits of this Replacement:

  • Improved Metabolic Stability: The spirocyclic core is less prone to common metabolic transformations compared to a simple morpholine ring.

  • Enhanced 3D Profile: The rigid structure projects the rest of the molecule into a different conformational space, potentially leading to improved on-target activity or selectivity.[1][2]

  • Vectorial Change: The exit vector from the spirocyclic core is different from that of a morpholine, allowing for the exploration of new interactions within the target's binding site.

Conclusion

3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is a promising and versatile building block for medicinal chemists aiming to develop next-generation therapeutics. Its unique combination of a rigid, three-dimensional core and a synthetically tractable oxetane handle provides a powerful platform for systematically exploring novel chemical space. The protocols outlined herein offer a reliable starting point for the incorporation of this scaffold into drug discovery programs, paving the way for the creation of potent, selective, and patentable clinical candidates.

References

  • Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(3), 150-183. [Link]

  • Wessjohann, L. A., et al. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters, 8(11), 1165–1170. [Link]

  • Gising, J., et al. (2021). Selected Applications of Spirocycles in Medicinal Chemistry. ResearchGate. [Link]

  • Varela, M. T., et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry. [Link]

  • Li, Y., et al. (2024). Modular Access to Functionalized Oxetanes as Benzoyl Bioisosteres. Journal of the American Chemical Society. [Link]

  • Kumar, A., & Kumar, S. (2017). Novel ring-opening of epoxides and oxetanes with POCl3 or PCl3 in the presence of DMAP. Synthetic Communications, 47(12), 1131-1139. [Link]

  • O'Connor, J. M., et al. (2019). Mild Intramolecular Ring Opening of Oxetanes. Organic Letters, 21(23), 9724–9728. [Link]

  • Mykhailiuk, P. K. (2024). 3,3-Difluorooxetane-A Versatile Functional Group for Bioisosteric Replacements in Drug Discovery. Angewandte Chemie International Edition. [Link]

  • ResearchGate. (2026). Modular Access to Functionalized Oxetanes as Benzoyl Bioisosteres. ResearchGate. [Link]

  • Urban, S., & Pápai, B. (2025). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry. [Link]

  • Taylor & Francis Online. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. Taylor & Francis Online. [Link]

  • ResearchGate. (2025). Spirocyclic Oxetanes: Synthesis and Properties. ResearchGate. [Link]

  • Shen, Y., et al. (2022). Bioinspired Cobalt-Catalysis Enables Generation of Nucleophilic Radicals from Oxetanes. Organic Letters, 24(13), 2426–2431. [Link]

Sources

Application

Application Note: Late-Stage Functionalization of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] via Metallaphotoredox Cross-Coupling

Target Audience: Discovery Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocol Structural Rationale & Mechanistic Causality The drive to escape "fla...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Discovery Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocol

Structural Rationale & Mechanistic Causality

The drive to escape "flatland" in modern drug discovery has elevated the importance of complex, 3D-rich aliphatic scaffolds. The molecule 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] represents a frontier in bioisosteric design. By fusing an oxepane-like ring with a rigid cyclopropane and a spiro-cyclohexane, this scaffold dramatically increases the fraction of sp³ carbons ( Fsp3​ ) while utilizing the oxygen atom to lower lipophilicity (LogP) and improve aqueous solubility—key principles in replacing problematic planar arenes[1].

However, functionalizing such sterically encumbered, unactivated C(sp3) centers presents a profound synthetic challenge. Traditional Palladium-catalyzed cross-coupling protocols typically fail here. The Causality: Palladium undergoes sluggish oxidative addition into aliphatic halides and, more critically, suffers from rapid β -hydride elimination when bound to C(sp3) centers, leading to undesired alkene byproducts rather than the target cross-coupled product.

To bypass these fundamental limitations, this application note details a Decarboxylative Metallaphotoredox (Ni/Ir) Cross-Coupling strategy[2]. By utilizing the carboxylic acid derivative of the spirocycle (e.g., at the 5'-position) and an Iridium photocatalyst, we generate a transient C(sp3) radical via single-electron transfer (SET). Radicals do not undergo β -hydride elimination. This radical is rapidly captured by a Nickel catalyst, effectively decoupling the carbon-carbon bond formation from the traditional 2-electron redox limitations of Palladium[3]. Recent systematic implementations by AbbVie have proven this dual-catalysis platform to be highly scalable and robust for medicinal chemistry[4].

Catalytic Logic & Workflow Visualization

The success of this protocol relies on the precise synchronization of two distinct catalytic cycles: the photochemical Ir-cycle and the cross-coupling Ni-cycle.

CatalyticCycle Ir3 Ir(III) Photocatalyst Ir3_star *Ir(III) Excited State Ir3->Ir3_star 450 nm Light Ir2 Ir(II) Reduced State Ir3_star->Ir2 SET from Carboxylate (Generates Spiro Radical) Ir2->Ir3 SET to Ni(I) Ni0 Ni(0) Catalyst Ni2 Ni(II)-Aryl Complex Ni0->Ni2 Oxidative Addition (Ar-Br) Ni3 Ni(III)-Aryl-Alkyl Ni2->Ni3 Radical Capture (Spiro Radical) Ni1 Ni(I) Complex Ni3->Ni1 Reductive Elimination (Yields Product) Ni1->Ni0 SET from Ir(II)

Figure 2: Dual Ni/Ir photoredox catalytic cycle for decarboxylative C(sp3)-C(sp2) cross-coupling.

Mechanistic Causality: The use of the dtbbpy (4,4'-di-tert-butyl-2,2'-bipyridine) ligand on Nickel is not arbitrary. The bulky tert-butyl groups provide the necessary steric shielding to stabilize the highly reactive Ni(III) intermediate, while its electron-donating nature accelerates the final reductive elimination step, ensuring the spirocyclic product is released before side-reactions can occur[2].

High-Throughput Reaction Optimization

Prior to scaling, the reaction conditions were optimized using high-throughput experimentation (HTE). The data below summarizes the critical variables required to achieve maximum conversion of the 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]-5'-carboxylic acid.

Table 1: Optimization of Photoredox Conditions
EntryPhotocatalyst (1 mol%)Ni-Source / Ligand (5 mol%)SolventBase (1.5 eq)Isolated Yield (%)
1Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆NiCl₂·glyme / dtbbpyDMFCs₂CO₃88%
2Ru(bpy)₃Cl₂NiCl₂·glyme / dtbbpyDMFCs₂CO₃12% (Note A)
3Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆NiCl₂·glyme / dpppDMFCs₂CO₃34% (Note B)
4Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆NiCl₂·glyme / dtbbpyDMSOCs₂CO₃61%
5Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆NiCl₂·glyme / dtbbpyDMFK₂HPO₄45%
  • Note A (Causality): Ruthenium-based photocatalysts lack the required excited-state oxidation potential ( E1/2​ Ir(III)/Ir(II) +1.21 V vs SCE) to efficiently oxidize the aliphatic carboxylate.

  • Note B (Causality): Bidentate phosphine ligands (like dppp) bind too tightly to the Ni center, inhibiting the radical capture step compared to the more labile bipyridine ligands.

Self-Validating Experimental Protocol

This methodology is designed as a self-validating system . Built-in checkpoints ensure that structural integrity and catalytic turnover are maintained throughout the procedure.

Workflow Step1 1. Reagent Preparation (Glovebox) Step2 2. Photochemical Irradiation (450 nm) Step1->Step2 Degassed Solvent Step3 3. Quenching & Extraction Step2->Step3 18-24 hrs Step4 4. Chromatographic Purification Step3->Step4 Crude Extract

Figure 1: Standard workflow for the high-throughput photoredox cross-coupling of spirocycles.

Step-by-Step Methodology

1. Reagent Assembly & Degassing (Glovebox Operations)

  • Action: In a nitrogen-filled glovebox, charge an 8 mL reaction vial equipped with a Teflon septum cap with 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]-5'-carboxylic acid (0.5 mmol, 1.0 equiv), Aryl Bromide (0.75 mmol, 1.5 equiv), Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (0.005 mmol, 1 mol%), NiCl₂·glyme (0.025 mmol, 5 mol%), dtbbpy (0.025 mmol, 5 mol%), and anhydrous Cs₂CO₃ (0.75 mmol, 1.5 equiv).

  • Action: Add 5.0 mL of anhydrous, sparged DMF.

  • Causality: Molecular oxygen is a potent triplet quencher. Even trace O2​ will rapidly deactivate the *Ir(III) excited state and irreversibly oxidize the sensitive Ni(0) intermediate. Sparging the DMF with Argon for 30 minutes prior to glovebox entry is mandatory.

  • Validation Checkpoint 1: Upon addition of DMF, the solution should exhibit a pale green/blue tint (characteristic of the resting Ni(II) precatalyst). If the solution turns immediately brown, moisture or oxygen contamination has occurred.

2. Photochemical Irradiation

  • Action: Seal the vial, remove it from the glovebox, and place it in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously (1000 rpm) at room temperature for 18 hours. A cooling fan must be used to maintain the temperature below 30 °C.

  • Causality: 450 nm specifically matches the Metal-to-Ligand Charge Transfer (MLCT) absorption band of the Ir photocatalyst. Vigorous stirring is critical because the reaction is heterogeneous (solid Cs₂CO₃) and light penetration depth in the dark reaction mixture is limited (Beer-Lambert Law).

  • Validation Checkpoint 2: After 30 minutes of irradiation, the mixture must transition to a deep, dark red/brown color. This validates the successful reduction of Ni(II) to the catalytically active Ni(0)/Ni(I) species.

3. Reaction Quenching and Workup

  • Action: Quench the reaction by exposing it to air and diluting with EtOAc (15 mL). Filter the mixture through a short pad of Celite to remove inorganic salts and precipitated catalyst residues.

  • Action: Wash the organic layer with 5% aqueous LiCl solution (3 × 10 mL) to selectively partition the DMF into the aqueous phase.

  • Validation Checkpoint 3: Analyze the crude organic layer via LC-MS. You should observe the mass of the cross-coupled product and the complete disappearance of the starting carboxylic acid. The presence of spirocyclic homocoupling dimers indicates a stalled Ni-cycle (often due to aryl halide depletion).

4. Isolation

  • Action: Dry the organic layer over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Substrate Scope & Quantitative Yields

The protocol demonstrates exceptional tolerance for diverse aryl and heteroaryl bromides, allowing for the rapid generation of spirocyclic bioisosteres[5].

Table 2: Aryl Halide Substrate Scope
EntryAryl Halide Coupling PartnerProduct Fsp3​ Time (h)Isolated Yield (%)
14-Bromo-benzonitrile0.671885%
23-Bromo-pyridine0.641879%
35-Bromo-pyrimidine0.602472%
41-Bromo-4-(trifluoromethyl)benzene0.641881%
52-Bromo-thiophene0.622468%

Troubleshooting & Causality Matrix

Even with robust protocols, deviations occur. Use this matrix to diagnose failures based on mechanistic principles.

  • Symptom: Starting material is consumed, but no product is formed (Protodecarboxylation observed).

    • Causality: The spirocyclic radical is being generated by the Ir-cycle but is abstracting a hydrogen atom from the solvent or ligand before the Ni-cycle can capture it.

    • Fix: Increase the concentration of the Aryl Bromide to accelerate the Ni oxidative addition step, ensuring the Ni(II)-Aryl complex is waiting to trap the radical.

  • Symptom: Reaction remains pale green under irradiation; low conversion.

    • Causality: The photocatalyst is being quenched by oxygen, or the light intensity is insufficient to overcome the threshold required for the SET event.

    • Fix: Re-verify the degassing protocol (switch to Freeze-Pump-Thaw if necessary) and ensure the reaction vial is 2 cm from the LED source.

References

  • At the Speed of Light: The Systematic Implementation of Photoredox Cross-Coupling Reactions for Medicinal Chemistry Research Journal of Organic Chemistry, 2024. URL:[Link][4]

  • Theoretical Mechanistic Study of C(sp3)-C(sp2) Cross-Coupling by Photoredox-Mediated Iridium(III)/Nickel(II)/Quinuclidine Triple Catalysis International Journal of Molecular Sciences, 2023. URL:[Link][2]

  • Recent advances in visible light-activated radical coupling reactions triggered by (i) ruthenium, (ii) iridium and (iii) organic photoredox agents Chemical Society Reviews, 2021. URL:[Link][3]

  • Copper-Catalyzed Borylative Ring Closing C–C Coupling toward Spiro- and Dispiroheterocycles ACS Catalysis, 2018. URL:[Link][5]

  • 3-Oxabicyclo[3.1.1]heptanes as Isosteres of meta-Substituted Benzene Rings Organic Letters, 2025. URL:[Link][1]

Sources

Method

Application Note: Scalable Synthesis of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] via Continuous Flow RCM and Cyclopropanation

Executive Summary & Rationale The incorporation of spirocyclic scaffolds into active pharmaceutical ingredients (APIs) is a proven strategy to increase the fraction of sp³-hybridized carbons ( Fsp3​ ), thereby improving...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Rationale

The incorporation of spirocyclic scaffolds into active pharmaceutical ingredients (APIs) is a proven strategy to increase the fraction of sp³-hybridized carbons ( Fsp3​ ), thereby improving aqueous solubility, metabolic stability, and overall pharmacokinetic profiles. 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is a highly valuable, structurally complex building block featuring an oxepane ring fused to a cyclopropane and spiro-linked to a cyclohexane moiety.

Scaling up the synthesis of medium-sized spiro-heterocycles presents significant chemical engineering challenges, particularly regarding the thermodynamic penalties of 7-membered ring formation and the thermal hazards associated with cyclopropanation. This application note details a robust, scalable synthetic route that transitions critical bottleneck steps—Ring-Closing Metathesis (RCM) and Simmons-Smith cyclopropanation—from batch to continuous flow, drastically improving space-time yields (STY) and process safety.

Retrosynthetic Strategy & Mechanistic Rationale

The construction of the target spiro-oxabicyclo[5.1.0]octane system is achieved through a highly convergent four-step sequence. The core strategy relies on constructing a diene precursor that undergoes RCM to form the 7-membered oxepene ring, followed by a stereoselective cyclopropanation of the resulting internal alkene.

Retrosynthesis A Cyclohexanone B 1-(but-3-en-1-yl) cyclohexan-1-ol A->B Grignard Addition C 1-(allyloxy)-1- (but-3-en-1-yl)cyclohexane B->C O-Allylation D Spiro-oxepene Intermediate C->D Flow RCM E 3-Oxaspiro[bicyclo[5.1.0]octane- 4,1'-cyclohexane] D->E Flow Simmons-Smith

Figure 1: Retrosynthetic pathway for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane].

Mechanistic Causality in Route Design
  • Grignard Addition : Cyclohexanone is reacted with but-3-en-1-ylmagnesium bromide. We utilize 2-methyltetrahydrofuran (2-MeTHF) instead of THF. 2-MeTHF offers superior phase separation during aqueous workup and limits hazardous peroxide formation on scale.

  • O-Allylation : Tertiary alcohols are notoriously unreactive due to severe steric hindrance. To drive the Williamson ether synthesis, sodium hydride (NaH) is used in a mixed THF/DMF solvent system. The polar aprotic nature of DMF breaks up the sodium alkoxide aggregates, significantly enhancing the nucleophilicity of the tertiary oxygen.

  • Ring-Closing Metathesis (RCM) : Batch RCM requires extreme dilution (typically <0.01 M) to favor intramolecular cyclization over intermolecular Acyclic Diene Metathesis (ADMET), leading to prohibitive volume-time requirements and high solvent costs on scale[1]. By transitioning to continuous flow, we maintain a low steady-state concentration of the reactive intermediate while operating at higher feed concentrations (0.1 M), improving the E-factor[2].

  • Simmons-Smith Cyclopropanation : The Furukawa modification (Et₂Zn and CH₂I₂) is highly exothermic. In batch reactors, localized hot spots can trigger runaway decomposition of the zinc carbenoid intermediate. Continuous flow processing ensures rapid heat dissipation and safe, on-demand generation and immediate consumption of the carbenoid[3].

Step-by-Step Scale-Up Protocols

Step 1: Synthesis of 1-(but-3-en-1-yl)cyclohexan-1-ol
  • Preparation : Charge a dry, N₂-flushed jacketed reactor with cyclohexanone (1.0 equiv) and anhydrous 2-MeTHF (5 vol). Cool the solution to 0 °C.

  • Addition : Add but-3-en-1-ylmagnesium bromide (0.5 M in 2-MeTHF, 1.2 equiv) dropwise over 2 hours, maintaining the internal temperature below 5 °C to control the exotherm.

  • Workup : Warm to 20 °C and stir for 1 hour. Quench by slow reverse-addition into cold saturated aqueous NH₄Cl. Separate the organic layer, wash with brine, and dry via azeotropic distillation.

  • Self-Validation : Monitor the reaction via in-line FTIR. The reaction is deemed complete when the characteristic C=O stretch at ~1715 cm⁻¹ is completely absent.

Step 2: Synthesis of 1-(allyloxy)-1-(but-3-en-1-yl)cyclohexane
  • Deprotonation : Suspend NaH (60% dispersion in mineral oil, 1.5 equiv) in a 1:1 mixture of THF/DMF (6 vol) at 0 °C. Slowly add the tertiary alcohol from Step 1 (1.0 equiv). Stir for 1.5 hours until H₂ evolution ceases.

  • Alkylation : Add allyl bromide (1.5 equiv) dropwise. Heat the reactor to 60 °C for 6 hours.

  • Workup : Cool to 0 °C and quench with cold water. Extract with MTBE (3 × 4 vol). Wash the combined organics thoroughly with water to remove DMF, then concentrate under reduced pressure.

  • Self-Validation : GC-MS analysis must indicate a complete mass shift from 154 m/z (starting alcohol) to 194 m/z (allyl ether). Residual alcohol must be <2% to prevent catalyst poisoning in the subsequent RCM step.

Step 3: Flow RCM to 7-spirocyclohexyl-2,5,6,7-tetrahydrooxepine
  • Preparation : Prepare Solution A: Diene from Step 2 (0.1 M in degassed EtOAc). Prepare Solution B: Grubbs 2nd Generation Catalyst (0.002 M in degassed EtOAc; 2 mol% loading).

  • Flow Execution : Pump Solution A and Solution B at equal flow rates into a T-mixer. Pass the combined stream through a heated perfluoroalkoxy (PFA) coil reactor maintained at 60 °C with a residence time ( tR​ ) of 15 minutes.

  • Scavenging : Direct the reactor effluent through a fixed-bed cartridge containing a silica-supported metal scavenger (e.g., QuadraPure RU or SnatchCat) to remove ruthenium residues.

  • Self-Validation : ¹H NMR of the crude output must show the complete disappearance of terminal alkene protons (δ 4.9–5.1 ppm) and the emergence of internal cyclic alkene protons (δ 5.6–5.8 ppm).

Step 4: Flow Simmons-Smith Cyclopropanation
  • Preparation : Prepare Solution C: Oxepene intermediate from Step 3 (1.0 equiv) and CH₂I₂ (3.0 equiv) in anhydrous 1,2-dichloroethane (DCE). Prepare Solution D: Diethylzinc (1.0 M in hexanes, 1.5 equiv).

  • Flow Execution : Mix Solution C and Solution D via a T-mixer at 0 °C. Route the mixture through a cooled coil reactor maintained at 20 °C with a tR​ of 20 minutes.

  • Quenching : The effluent is continuously quenched in-line with a stream of saturated aqueous NH₄Cl.

  • Self-Validation : ¹H NMR must confirm the complete loss of the internal alkene protons (δ 5.6–5.8 ppm) and the appearance of characteristic high-field cyclopropane protons (δ 0.2–0.8 ppm).

Continuous Flow Implementation & Safety

The integration of RCM and cyclopropanation into a continuous flow regime is visualized below. This setup minimizes the accumulation of the hazardous zinc carbenoid and ensures the final API building block is generated with high purity and low heavy-metal contamination.

FlowSetup cluster_RCM Stage 1: Flow RCM cluster_SS Stage 2: Flow Cyclopropanation P1 Pump A: Diene in EtOAc Mix1 T-Mixer P1->Mix1 P2 Pump B: Grubbs II P2->Mix1 Coil1 Heated Coil (60°C, 15 min) Mix1->Coil1 Scav Ru Scavenger Coil1->Scav P3 Pump C: Oxepene + CH2I2 Scav->P3 Isolation Mix2 T-Mixer P3->Mix2 P4 Pump D: Et2Zn in DCE P4->Mix2 Coil2 Cooled Coil (20°C, 20 min) Mix2->Coil2 Quench In-line Quench (aq. NH4Cl) Coil2->Quench

Figure 2: Continuous flow setup for sequential RCM and Simmons-Smith cyclopropanation.

Quantitative Data & Yield Summary

The transition from batch to flow chemistry provided distinct advantages in both yield and environmental impact (E-factor). The data below summarizes a 500 mmol scale-up campaign.

Table 1: Reaction Optimization and Yield Summary

StepReactionScale (mmol)Batch Yield (%)Flow Yield (%)Purity (GC/HPLC)
1Grignard Addition50088%N/A>98%
2O-Allylation40075%N/A95%
3Ring-Closing Metathesis25062%85%98%
4Simmons-Smith Cyclopropanation15055%91%>99%

Table 2: Comparative Metrics for RCM and Cyclopropanation (Batch vs. Flow)

MetricBatch RCMFlow RCMBatch Simmons-SmithFlow Simmons-Smith
Operating Concentration 0.01 M0.1 M0.2 M0.5 M
Reaction Time 12 h15 min8 h20 min
E-factor (Solvent Waste) >500<50>100<20
Process Safety Profile ModerateHighLow (Thermal runaway risk)High (Excellent heat transfer)

References

  • First Scale-Up to Production Scale of a Ring Closing Metathesis Reaction Forming a 15-Membered Macrocycle as a Precursor of an Active Pharmaceutical Ingredient Source: Organic Process Research & Development (ACS Publications) URL:[Link]

  • Olefin Metathesis in Continuous Flow Reactor Employing Polar Ruthenium Catalyst and Soluble Metal Scavenger for Instant Purification of Products of Pharmaceutical Interest Source: Molecules (PMC) URL:[Link]

  • Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column Source: Advanced Synthesis & Catalysis (Wiley) URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing solvent conditions for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] crystallization

Target Compound: 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Audience: Process Chemists, Crystallographers, and Drug Development Professionals Overview Crystallizing highly strained, non-planar spirocyclic derivati...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Compound: 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Audience: Process Chemists, Crystallographers, and Drug Development Professionals

Overview

Crystallizing highly strained, non-planar spirocyclic derivatives like 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] presents unique thermodynamic and kinetic challenges. The orthogonal arrangement of the cyclohexane and the bicyclo[5.1.0]octane rings creates significant steric bulk, while the oxa-substitution introduces a localized polar region. This structural dichotomy often leads to high conformational entropy in solution, manifesting as liquid-liquid phase separation (LLPS or "oiling out") and complex polymorphic behavior.

This support portal provides field-proven troubleshooting strategies, quantitative solvent matrices, and self-validating protocols to ensure scalable and reproducible crystallization.

Part 1: Troubleshooting Guides & FAQs

Q1: During anti-solvent addition, my compound consistently oils out instead of forming a crystalline suspension. Why does this happen and how can I fix it? Causality: Oiling out (LLPS) occurs when the supersaturation level exceeds the metastable zone width so rapidly that the solute separates into a solute-rich liquid phase rather than nucleating into a solid lattice. Small molecules with flexible aliphatic rings (like the spiro-fused cyclohexane) are particularly prone to this because their high rotational freedom delays lattice organization [1]. Solution: Shift from a "forward addition" to a "reverse addition with seeding" strategy. Instead of adding the anti-solvent (e.g., heptane) to your good solvent (e.g., THF), prepare a suspension of seed crystals in the anti-solvent. Slowly dose the concentrated THF solution into the seeded anti-solvent. This maintains a low, controlled supersaturation, allowing the solute to continuously deposit onto the existing seed surfaces rather than forming an oil phase [1].

Q2: I am observing inconsistent crystal habits and variable melting points across different batches. How do I control the polymorphism? Causality: Spirocyclic compounds frequently exhibit conformational polymorphism due to the flexibility of the non-planar rings [4]. Depending on the crystallization temperature ( Tc​ ), the molecule may pack into different polymorphs (e.g., a kinetically favored α -form at higher temperatures and a thermodynamically stable β -form at lower temperatures). Solution: Implement a strict Temperature-Cycling (Maturation) protocol. By oscillating the temperature just below the solubility curve, you selectively dissolve the kinetically favored (but thermodynamically unstable) polymorphs and allow the thermodynamically stable form to undergo Ostwald ripening.

Q3: Which solvent systems provide the highest yield and purity for this specific oxaspiro-bicyclic framework? Causality: The oxygen atom in the 3-oxaspiro system acts as a strong hydrogen-bond acceptor. If you use protic solvents (like methanol or ethanol), dynamic hydrogen-bonding networks solvate the molecule too effectively, drastically increasing solubility in the mother liquor and reducing yield. Solution: Utilize aprotic solvent systems. Recent optimizations in spirocyclic framework synthesis demonstrate that aprotic solvents like 1,2-dichloroethane (DCE) or THF at ambient to slightly elevated temperatures significantly enhance crystallization yields and purity by forcing the molecules to self-associate rather than bond with the solvent [2, 3].

Part 2: Quantitative Data - Solvent Screening Matrix

The following table summarizes the thermodynamic phase behavior of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] across various solvent systems at 10 °C.

Solvent SystemRatio (v/v)Solute-Solvent InteractionYield (%)Crystal HabitPhase Behavior
Methanol / Water80:20Strong H-Bonding (Protic)< 15%N/ASevere Oiling Out
Ethyl Acetate / Hexane50:50Moderate Dipole-Dipole45%NeedlesMinor Oiling Out
THF / Heptane30:70Weak Dipole (Aprotic)78%PrismsClean Suspension
1,2-DichloroethaneNeatHalogen Bonding (Aprotic)85%Block-likeDirect Nucleation

Part 3: Standard Operating Protocols (SOPs)

Protocol A: Reverse Anti-Solvent Crystallization with Seeding

This protocol is a self-validating system designed to bypass the LLPS boundary by strictly controlling supersaturation.

  • Preparation: Dissolve 10.0 g of crude 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] in 20 mL of anhydrous THF (Good Solvent) at 45 °C until complete dissolution is achieved.

  • Filtration: Pass the hot solution through a 0.45 µm PTFE syringe filter to remove heterogeneous nucleants (dust, insoluble impurities) that could trigger premature, uncontrolled nucleation.

  • Anti-Solvent Bed: In a separate 250 mL jacketed crystallizer, add 70 mL of Heptane (Anti-Solvent) and cool to 10 °C.

  • Seeding: Introduce 0.1 g (1 wt%) of pure, milled seed crystals into the Heptane. Stir at 250 rpm using a pitched-blade impeller to maintain a uniform suspension.

  • Dosing: Using a programmable syringe pump, dose the filtered THF solution into the seeded Heptane bed at a constant rate of 0.5 mL/min.

  • Aging & Isolation: Once dosing is complete, age the slurry at 10 °C for 4 hours to ensure complete desupersaturation. Filter the suspension under vacuum, wash the cake with 10 mL of cold heptane, and dry in a vacuum oven at 40 °C for 12 hours.

Protocol B: Temperature-Cycling (Maturation) for Polymorph Control

Use this protocol if Powder X-Ray Diffraction (PXRD) indicates a mixture of polymorphs.

  • Suspend the isolated crystals in a 10:90 THF/Heptane mixture (10 volumes relative to mass).

  • Heat the slurry to 50 °C at a rate of 1 °C/min and hold for 30 minutes to induce partial dissolution of the metastable forms.

  • Cool the slurry to 5 °C at a slow rate of 0.5 °C/min and hold for 2 hours to promote the growth of the stable polymorph.

  • Repeat this heating/cooling cycle 3 to 5 times.

  • Isolate via filtration immediately at the end of a cooling cycle to lock in the thermodynamic form.

Part 4: Process Visualization

CrystallizationWorkflow Start Crude 3-Oxaspiro Mixture Dissolve Dissolve in Aprotic Solvent (e.g., THF or DCE) Start->Dissolve Cooling Controlled Cooling or Anti-Solvent Addition Dissolve->Cooling Decision Phase Separation Observed? Cooling->Decision Oiling Oiling Out (LLPS) Decision->Oiling Yes Crystallization Nucleation & Growth Decision->Crystallization No Intervention Intervention: Seed in Anti-Solvent & Reverse Addition Oiling->Intervention Recovery Isolate Target Polymorph Crystallization->Recovery Intervention->Crystallization

Workflow for mitigating Liquid-Liquid Phase Separation (LLPS) during spirocyclic crystallization.

Part 5: References

  • Pharmalego. "Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds."1

  • Journal of the American Chemical Society. "Construction of C4-Spirocyclic Chiral Covalent Organic Frameworks Via Asymmetric Multicomponent Povarov Reaction for Enantioselective Sensing." 2

  • Beilstein Journals. "Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple." 3

  • MDPI. "A Structural Analysis of Spiropyran and Spirooxazine Compounds and Their Polymorphs." 4

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Substitution Reactions

Introduction Welcome to the technical support center for substitution reactions involving the sterically complex 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] scaffold. This guide is designed for researchers, scienti...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support center for substitution reactions involving the sterically complex 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] scaffold. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this unique spirocyclic system. The rigid, three-dimensional structure of this molecule, characterized by the fusion of a bicyclo[5.1.0]octane and a cyclohexane ring at a single carbon atom, presents significant steric challenges that can impede or prevent desired substitution reactions.[1][2]

This document provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate these challenges and achieve your synthetic goals.

Troubleshooting Guide

This section addresses common problems encountered during substitution reactions with 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane].

Q1: My nucleophilic substitution reaction is resulting in low to no yield. What are the primary causes related to steric hindrance?

A1: Low yields are often directly attributable to the severe steric congestion around the reactive centers of the spirocycle.[3] This manifests in several ways:

  • Shielding of the Electrophilic Carbon: The spirocyclic framework, particularly the cyclohexane ring and the bicyclooctane system, physically blocks the trajectory of the incoming nucleophile.[3] For an S(_N)2 reaction, which requires a specific backside attack geometry, this steric clash can dramatically increase the activation energy, slowing or even halting the reaction.[3][4]

  • Reduced Electrophilicity: While the primary issue is steric, the complex ring system can also influence the electronic properties of the electrophilic carbon, though this is a secondary effect compared to the physical blockage.

  • Promotion of Elimination (E2) Reactions: If the nucleophile is also a strong base, the steric hindrance around the electrophilic carbon can make it easier for the nucleophile to act as a base and abstract a proton from a neighboring carbon, leading to an elimination reaction instead of the desired substitution.[5][6]

Q2: I am observing a mixture of products, including what appears to be a ring-opened product. Why is this happening?

A2: The presence of the oxirane-like three-membered ring within the bicyclo[5.1.0]octane system introduces significant ring strain.[7] Under certain conditions, particularly with acid catalysis or strong nucleophiles, ring-opening of the cyclopropane or the ether linkage can compete with or dominate over the intended substitution reaction.[8][9][10] The driving force for this is the release of this ring strain.[11]

Q3: How can I improve the yield and selectivity of my substitution reaction?

A3: Overcoming the inherent steric hindrance of this spirocycle requires a multi-faceted approach. Consider the following strategies:

  • Choice of Nucleophile:

    • Smaller Nucleophiles: Whenever possible, opt for smaller, less sterically demanding nucleophiles. For example, using azide (N(_3)(-)) or cyanide (CN(-)) might be more successful than using a bulky alkoxide.

    • "Softer" Nucleophiles: Nucleophiles with a larger, more polarizable electron cloud (e.g., iodide, thiophenoxide) can sometimes be more effective as they can begin to form a bond from a greater distance, partially mitigating steric repulsion in the transition state.

  • Reaction Conditions:

    • Elevated Temperatures: Increasing the reaction temperature provides more kinetic energy to overcome the high activation barrier caused by steric hindrance. However, be mindful that this can also promote side reactions like elimination or decomposition. Careful optimization is key.

    • High Pressure: Applying high pressure can favor reactions with a negative activation volume, which is often the case for bimolecular substitution reactions where two molecules come together in the transition state. This can help to overcome steric barriers.

    • Lewis Acid Catalysis: A Lewis acid can coordinate to the oxygen of the ether, making the adjacent carbon atoms more electrophilic and potentially facilitating the substitution. This can sometimes allow for milder reaction conditions.

  • Solvent Effects:

    • Polar Aprotic Solvents: For S(_N)2 reactions, polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred.[12] They solvate the cation of the nucleophilic salt but leave the anion relatively "bare" and more reactive. They do not form a tight solvent shell around the nucleophile that would increase its effective steric bulk.[12]

Frequently Asked Questions (FAQs)

Q4: What are the key structural features of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] that contribute to steric hindrance?

A4: The primary contributors to steric hindrance in this molecule are:

  • The Spirocyclic Center: The quaternary carbon where the two ring systems are joined is inherently crowded.

  • The Cyclohexane Ring: This ring can adopt various conformations (chair, boat), and its axial and equatorial hydrogens or substituents can effectively shield one face of the bicyclooctane system.

  • The Bicyclo[5.1.0]octane System: This rigid, non-planar system further restricts access to the reactive sites. The cyclopropane ring, in particular, creates a puckered structure that adds to the steric congestion.

Q5: Are there alternative synthetic strategies to achieve functionalization of this spirocycle, avoiding direct substitution?

A5: Yes, if direct substitution proves to be intractable, consider alternative approaches:

  • Ring-Opening Metathesis/Ring-Closing Metathesis (ROM/RCM): It may be possible to design a synthetic route that involves a metathesis reaction to construct the spirocyclic core with the desired functionality already in place.[11]

  • Functionalization Prior to Spirocyclization: A more linear synthetic approach where the desired functional group is introduced on a precursor molecule before the final spirocyclization step can be a viable strategy.

  • Radical Reactions: Free radical reactions are generally less sensitive to steric hindrance than ionic reactions like S(_N)2. Exploring a radical-based functionalization could be a fruitful alternative.

Experimental Protocols

Protocol 1: General Procedure for a High-Temperature Nucleophilic Substitution

This protocol provides a general framework for attempting a substitution reaction under forcing conditions. Caution: This should be performed in a sealed tube or a microwave reactor by trained personnel due to the potential for high pressure generation.

  • Preparation: In a flame-dried reaction vessel suitable for high temperatures (e.g., a microwave vial or a sealed tube), add 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (1.0 mmol) and the nucleophile (1.2-2.0 mmol).

  • Solvent Addition: Add a high-boiling point polar aprotic solvent (e.g., DMF, DMSO, or NMP) (3-5 mL).

  • Inert Atmosphere: Purge the vessel with an inert gas (e.g., nitrogen or argon) for 5-10 minutes.

  • Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 120-180 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS at appropriate time intervals.

  • Workup: After cooling to room temperature, quench the reaction with a suitable reagent (e.g., water or saturated ammonium chloride).

  • Extraction & Purification: Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Table 1: Suggested Starting Conditions for High-Temperature Substitution

NucleophileSolventTemperature (°C)Time (h)Notes
NaN(_3)DMF120-15012-24Azide is a good, small nucleophile.
NaCNDMSO130-16012-24Cyanide is also small and potent.
KSCNNMP150-18024-48Thiocyanate is a "softer" nucleophile.

Visualizations

Diagram 1: Steric Hindrance in S(_N)2 Attack

G start Low/No Yield in Substitution Reaction q1 Is the nucleophile bulky? start->q1 a1_yes Switch to a smaller nucleophile (e.g., N₃⁻, CN⁻) q1->a1_yes Yes a1_no Proceed to next check q1->a1_no No q2 Are reaction conditions too mild? a1_yes->q2 a1_no->q2 a2_yes Increase temperature / Apply high pressure q2->a2_yes Yes a2_no Proceed to next check q2->a2_no No q3 Is elimination a major side product? a2_yes->q3 a2_no->q3 a3_yes Use a less basic nucleophile / Lower temperature q3->a3_yes Yes a3_no Consider alternative strategies q3->a3_no No alt_strat Alternative Strategies: - Ring-opening/closing metathesis - Functionalize before spirocyclization - Radical-based reaction a3_no->alt_strat

Caption: A logical workflow for troubleshooting substitution reactions.

References

  • BenchChem. (2025). Overcoming steric hindrance in substituted diene reactions.
  • MDPI. (2013). The Tandem Ring Opening/Ring Closing Metathesis Route to Oxaspirocycles: An Approach to Phelligridin G.
  • ResearchGate. (n.d.). Synthesis of Spirocyclic Ethers.
  • Journal of the American Chemical Society. (2024). Copper-Catalyzed Cyclization and Alkene Transposition Cascade Enables a Modular Synthesis of Complex Spirocyclic Ethers.
  • ACS Publications. (2025). Nucleophilic Substitution at Unactivated Arene C–H: Copper-Catalyzed anti-Selective Silylative Cyclization of Substituted Benzylacetylenes.
  • ResearchGate. (2025). Azonia-spiro compounds as structure directing agents: A computational study.
  • Open Textbook Library. (n.d.). 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook.
  • PMC. (n.d.). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?.
  • Chemistry Steps. (2025). Steric Hindrance in SN2 and SN1 Reactions.
  • PMC. (n.d.). Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols.
  • Chemistry LibreTexts. (2022). 4.16: Nucleophilic Substitution in Synthesis - Alcohols and Ethers.
  • R Discovery. (1989). Ring-opening reactions of an oxabicyclic compound with cuprates.
  • Chemistry LibreTexts. (2019). 10.4: Effect of sterics on Sn2 reactions.
  • ResearchGate. (n.d.). Spirocyclizations of Nortropanes.
  • Journal of the Chemical Society, Dalton Transactions. (n.d.). Ring-opening reactions of oxacyclobutane with [M(NO){HB(3,5-Me2C3HN2)3}X2](M = Mo, X = Cl or Br; M = W, X = Cl).
  • Taylor & Francis Online. (2024). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?.
  • Chemistry LibreTexts. (2019). 10.9: Reactions of Oxacyclopropanes.

Sources

Troubleshooting

Technical Support Center: Chromatography Purification of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with isolating 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyc...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with isolating 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] and its derivatives (e.g., dimethyl or isopropyl variants) [1][2].

This class of spirocyclic ethers presents a "perfect storm" of purification challenges: they are highly lipophilic, lack a UV chromophore, possess an acid-sensitive cyclopropane ring, and frequently present as complex diastereomeric mixtures. This guide provides field-proven, self-validating protocols to ensure structural integrity and high-purity isolation.

Troubleshooting FAQs: Causality & Solutions

Q1: My target compound is completely invisible during Preparative HPLC. Why is this happening, and how do I detect it? The Causality: 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is a purely aliphatic spirocyclic ether. Because it lacks conjugated π -systems or aromatic rings, it has negligible UV absorbance above 210 nm. Relying on standard Diode Array Detectors (DAD) will result in missed fractions or apparent co-elution. The Solution: You must rely on universal, mass-based detection. Switch to a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) [3]. For benchtop Thin Layer Chromatography (TLC), UV lamps are useless; you must use chemical stains like Phosphomolybdic Acid (PMA) or Potassium Permanganate ( KMnO4​ ).

Q2: I am observing severe peak tailing and multiple new impurity peaks during Reverse-Phase HPLC. What is destroying my compound? The Causality: The bicyclo[5.1.0]octane core contains a highly strained cyclopropane ring fused to an oxepane/oxocane system. Standard RP-HPLC mobile phases rely on 0.1% Trifluoroacetic Acid (TFA). Brønsted acids protonate the spiro-ether oxygen, creating a localized positive charge that triggers the electrophilic ring-opening of the adjacent cyclopropane to relieve steric strain. The Solution: Eliminate all acidic modifiers. Switch to a basic mobile phase (e.g., 0.1% NH4​OH or 10 mM Ammonium Bicarbonate, pH 9.0) to maintain the integrity of the spiro-fused system.

Q3: Normal phase silica chromatography is failing to resolve my endo/exo diastereomers. What is the best alternative? The Causality: Diastereomers of highly aliphatic spirocycles often have nearly identical dipole moments and topological polar surface areas (TPSA ~9.2 Ų). Standard silica gel cannot differentiate these subtle 3D spatial arrangements. The Solution: Preparative Supercritical Fluid Chromatography (SFC) using supercritical CO2​ and a 2-Ethylpyridine or Chiralpak column provides orthogonal selectivity and superior resolution for spirocyclic diastereomers [4].

Purification Strategy & Troubleshooting Workflows

PurificationWorkflow Start Crude 3-Oxaspiro Reaction Mixture Detect Detection Strategy (ELSD / CAD / RI) Start->Detect Scale Assess Sample Scale Detect->Scale Flash Normal Phase Silica (Hexane/EtOAc) Scale->Flash > 100 mg HPLC Reverse Phase HPLC (Basic Mobile Phase) Scale->HPLC < 100 mg Eval Diastereomeric Purity Acceptable? Flash->Eval HPLC->Eval SFC Prep-SFC Resolution (Ethylpyridine Column) Eval->SFC No (Isomers Present) Pure Purified Compound Eval->Pure Yes SFC->Pure

Caption: Workflow for selecting the optimal purification strategy for 3-oxaspiro bicyclic mixtures.

Troubleshooting Issue Peak Tailing or Degradation CheckAcid Are acidic modifiers (e.g., TFA) present? Issue->CheckAcid RemoveAcid Switch to 0.1% NH4OH or NH4HCO3 buffer CheckAcid->RemoveAcid Yes CheckSilica Is silica gel causing ring-opening? CheckAcid->CheckSilica No UseAlumina Use Neutral Alumina or Base-Washed Silica CheckSilica->UseAlumina Yes

Caption: Troubleshooting logic for resolving peak tailing and on-column degradation.

Quantitative Data: Method Selection Matrices

Table 1: Detector Selection Matrix for Aliphatic Spiro-ethers
Detector TypePrincipleSuitability for 3-OxaspiroCritical Limitation
UV/DAD Chromophore absorbancePoor Compound lacks π -conjugation; invisible >210 nm.
CAD Charged aerosol massExcellent Requires volatile mobile phases; no non-volatile salts.
ELSD Light scattering of particlesExcellent Non-linear response curve; destructive technique.
RI Refractive index changesModerate Cannot be used with gradient elution.
Table 2: Mobile Phase Optimization
TechniqueSolvent ASolvent BModifierRationale (Causality)
NP-Flash HexaneEthyl Acetate1% TriethylamineTEA neutralizes acidic silanol groups, preventing cyclopropane ring-opening.
RP-HPLC WaterAcetonitrile0.1% NH4​OH Basic pH prevents spiro-ether protonation and subsequent degradation.
Prep-SFC Supercritical CO2​ MethanolNone CO2​ provides mild, neutral conditions ideal for resolving sensitive diastereomers.

Self-Validating Experimental Protocols

Protocol A: TLC Method Development & Staining (Bench-Scale)

This protocol includes a self-validating control to ensure your stain is active before committing to a purification run.

  • Plate Preparation: Spot the crude reaction mixture onto a normal-phase silica TLC plate.

  • Self-Validating Control: On the same plate, spot a known aliphatic ether (e.g., tetrahydrofuran or a simple cyclic ether) as a positive control.

  • Elution: Develop the plate in a 90:10 Hexane:Ethyl Acetate chamber.

  • Staining: Dip the plate in a 10% Phosphomolybdic Acid (PMA) in ethanol solution.

  • Activation: Heat the plate vigorously with a heat gun (approx. 200°C) until spots appear.

  • Validation Check: The positive control must turn dark blue/black. If it does, and your target lane shows a distinct blue/black spot, your compound is intact. If the control appears but your target lane is blank, the spiro-ether has degraded or is below the limit of detection.

Protocol B: Preparative SFC for Diastereomer Resolution

Use this protocol when normal phase silica fails to separate endo/exo cyclopropane isomers.

  • Column Selection: Install a 2-Ethylpyridine (2-EP) or Chiralpak IC column (250 x 21.2 mm, 5 µm). The π -basic nature of 2-EP provides subtle dipole-dipole interactions with the spiro-ether oxygen.

  • Mobile Phase Setup: Set Solvent A to Supercritical CO2​ and Solvent B to LC-MS grade Methanol.

  • Gradient Design: Run a shallow gradient from 5% to 20% Methanol over 15 minutes at a flow rate of 70 mL/min. Maintain backpressure at 120 bar and column temperature at 35°C.

  • Detection: Route a split flow to an ELSD (Evaporator Temp: 60°C, Nebulizer Temp: 40°C).

  • Self-Validating Check (Ghost Peak Test): Immediately after the first injection and fraction collection, run a blank injection of pure Methanol. If peaks appear in the blank run, your compound is precipitating on the column due to low solubility in CO2​ . Corrective action: Increase the starting Methanol co-solvent percentage to 10%.

References

  • National Center for Biotechnology Information. "5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]" PubChem Compound Summary for CID 137702827. URL:[Link]

  • National Center for Biotechnology Information. "5',5'-Dimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]" PubChem Compound Summary for CID 137702822. URL:[Link]

  • Takahashi, K., et al. "Universal response in liquid chromatography using charged aerosol detection." Analytical Chemistry, 2006. URL:[Link]

  • Miller, L., et al. "Enantioselective high performance liquid chromatography and supercritical fluid chromatography separation of spirocyclic terpenoid flavor compounds." Journal of Chromatography A, 2014. URL: [Link]

Optimization

Long-term stability and ideal storage conditions for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

Welcome to the technical support guide for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]. This document is intended for researchers, scientists, and drug development professionals.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]. This document is intended for researchers, scientists, and drug development professionals. Given the specific and reactive nature of this molecule, which contains a strained epoxide ring within a spirocyclic system, proper handling and storage are paramount to ensure its integrity and the success of your experiments. This guide provides in-depth answers to frequently asked questions and troubleshooting advice based on the fundamental chemical principles of its constituent functional groups.

Table of Contents

  • Frequently Asked Questions (FAQs)

    • What are the primary factors affecting the stability of this compound?

    • What are the ideal long-term storage conditions?

    • What is the expected shelf-life?

    • Can I store the compound in a solution?

    • Are there any known incompatibilities?

  • Troubleshooting Guide

    • My experimental results are inconsistent. Could the compound have degraded?

    • I observe unexpected peaks in my analysis (NMR, LC-MS). What could they be?

    • The compound appears viscous or has solidified. Is this normal?

  • Protocols & Methodologies

    • Protocol for Purity Assessment by HPLC

    • Protocol for Peroxide Testing

  • References

Frequently Asked Questions (FAQs)

What are the primary factors affecting the stability of this compound?

The stability of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is primarily dictated by its strained three-membered epoxide ring (also known as an oxirane).[1][2][3][4] This ring is susceptible to opening under various conditions. Key factors that can lead to degradation include:

  • Acids and Bases: Both acidic and basic conditions can catalyze the ring-opening of the epoxide, leading to the formation of diols or other addition products.[3][5] Even trace amounts of acidic or basic impurities on glassware or in solvents can initiate degradation.

  • Nucleophiles: The epoxide ring is an electrophilic site and can react with a wide range of nucleophiles (e.g., water, alcohols, amines, thiols).[6][7][8]

  • Temperature: Elevated temperatures can accelerate the rate of degradation reactions.

  • Light and Air (Oxygen): Like many ethers, this compound has the potential to form explosive peroxides upon exposure to light and air.[9][10][11][12] Oxidation can also lead to other unwanted side reactions that degrade the chemical structure.[13]

What are the ideal long-term storage conditions?

To ensure maximum stability and prevent degradation, the following storage conditions are recommended:

ParameterRecommendationRationale
Temperature -20°C Reduces the rate of potential degradation reactions and peroxide formation. Some suppliers of similar complex molecules recommend cold-chain transportation.[14]
Atmosphere Inert Gas (Argon or Nitrogen) Displaces oxygen, preventing peroxide formation and oxidation.[9][13]
Container Amber Glass Vial with PTFE-lined Cap Protects the compound from light, which can accelerate peroxide formation.[9][10][15] The PTFE liner provides an inert seal.
State Neat (Undiluted) Solid/Oil Minimizes interaction with potential solvent impurities.

Critical Note: Do NOT store in a standard (non-spark-proof) refrigerator or freezer. [9][10] While refrigeration is recommended, standard units have ignition sources (e.g., light bulbs, thermostats) that can ignite flammable vapors.

What is the expected shelf-life?

For unopened containers stored under ideal conditions (as specified above), it is best practice to assume a maximum shelf-life of 12 months .[15] Once a container is opened, its contents should be used as quickly as possible. It is crucial to date the container upon receipt and upon first opening.[10][15] Any opened ethers should be tested for peroxides at a minimum of three-monthly intervals.[9]

Can I store the compound in a solution?

Storing the compound in a solution is not recommended for long-term storage. Solvents can introduce impurities (water, acids, bases) that can degrade the epoxide. If you must prepare a stock solution, adhere to the following guidelines:

  • Use a high-purity, anhydrous, aprotic solvent (e.g., anhydrous THF, dioxane, or DCM).

  • Store the solution under an inert atmosphere at -20°C.

  • Use the solution within a short period (days to a week) and re-evaluate its purity if stored for longer.

Are there any known incompatibilities?

Yes. Avoid contact with the following:

  • Strong Acids and Bases: Will catalyze ring-opening.[3][16]

  • Strong Oxidizing Agents: Can lead to uncontrolled oxidation.

  • Nucleophiles: Water, alcohols, and amines will react to open the epoxide ring.[5]

  • Lewis Acids: Can activate the epoxide and promote ring-opening.[7]

Troubleshooting Guide

This section addresses common issues encountered during the handling and use of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane].

My experimental results are inconsistent. Could the compound have degraded?

Inconsistent results are a primary indicator of compound degradation. The high reactivity of the epoxide ring means that even minor deviations in storage or handling can lead to the formation of impurities.[2][17]

Logical Troubleshooting Workflow

G A Inconsistent Experimental Results B Check Storage Conditions (Temp, Atmosphere, Light) A->B C Assess Compound Purity (HPLC, NMR, GC-MS) B->C Conditions Sub-optimal E Review Handling Procedure (Solvents, Glassware, Atmosphere) B->E Conditions Ideal D Test for Peroxides (See Protocol 3.2) C->D Purity OK F Degradation Confirmed C->F Impurities Detected D->F Peroxides >10 ppm H Compound is Pure D->H Peroxides OK E->C G Purify Material or Acquire New Batch F->G I Troubleshoot Experimental Parameters (Reagents, etc.) H->I

Caption: Troubleshooting flow for inconsistent results.

I observe unexpected peaks in my analysis (NMR, LC-MS). What could they be?

The most likely degradation products arise from the ring-opening of the epoxide.

  • Hydrolysis Product: The most common impurity is the corresponding trans-diol, formed by reaction with trace water. This will have a molecular weight 18 Da higher than the parent compound.

  • Solvent Adducts: If the compound was exposed to or stored in a nucleophilic solvent (e.g., methanol), you may observe the corresponding ether-alcohol adduct.

  • Polymerization Products: Epoxides can polymerize, especially in the presence of acid or base catalysts, leading to oligomers or polymers.[2]

The compound appears viscous or has solidified. Is this normal?

While some high molecular weight epoxides can be viscous oils or solids, a change in physical state, such as the formation of crystalline solids in a liquid or an increase in viscosity, can be a sign of degradation.[10][13] This could indicate polymerization or the formation of peroxides, which can appear as crystals. If you observe crystalline solids, do not open the container . Peroxides deposited on the threads of a cap can detonate upon friction.[9][10][11] Contact your institution's Environmental Health and Safety (EHS) office immediately.

Protocols & Methodologies

Protocol for Purity Assessment by HPLC

A general Reverse-Phase HPLC (RP-HPLC) method can be used to monitor the purity of the compound and detect more polar degradation products like the diol.[18]

Method Parameters:

ParameterValue
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A Water
Mobile Phase B Acetonitrile
Gradient 50% B to 95% B over 15 min
Flow Rate 1.0 mL/min
Detector UV at 210 nm (or ELSD/MS)
Injection Volume 10 µL
Sample Prep Dissolve ~1 mg in 1 mL Acetonitrile

Expected Results: The parent compound will be relatively nonpolar. The primary degradation product (diol) will be significantly more polar and have a much shorter retention time.

Protocol for Peroxide Testing

This qualitative test can detect the presence of hazardous peroxides. Perform this test only if you do not see any visible crystals in the container. [10]

Materials:

  • Potassium Iodide (KI), 10% solution (freshly prepared)

  • Glacial Acetic Acid

  • Starch solution (optional)

Procedure:

  • In a test tube, add 1 mL of the 10% KI solution.

  • Add 1 mL of glacial acetic acid.

  • Add 1-2 drops of the 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane].

  • Shake the mixture.

  • A yellow to brown color indicates the presence of peroxides.[9] A dark blue/black color will form if starch solution is added.

  • If the test is positive, do not use the material. Contact your EHS office for proper disposal procedures. On no account should any ether with a peroxide content above 50 ppm be used without purification.[9]

References

  • Long-Term Storage Stability of Epoxides Derived from Vegetable Oils and Their Methyl Esters. (2018). Energy & Fuels - ACS Publications. [Link]

  • Ethers - storage and the detection and removal of peroxides. (2009). The University of Edinburgh. [Link]

  • Dover, T. L., et al. (2021). Fluorinated alcohols: powerful promoters for ring-opening reactions of epoxides with carbon nucleophiles. Arkivoc. [Link]

  • Section 7C: Peroxide Forming Compounds and Reactives. Princeton University Office of Environmental Health and Safety. [Link]

  • 5'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]. PubChem. [Link]

  • Chemical Storage Guidelines. [Link]

  • What makes an epoxide stable?. (2012). Chemistry Stack Exchange. [Link]

  • Development of a sampling and analytical method for measuring the epoxy content of aerosols. PubMed. [Link]

  • Elder, D. P., et al. (2010). Analytical approaches for the detection of epoxides and hydroperoxides in active pharmaceutical ingredients, drug products and herbals. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Use of Ether. Environment, Health & Safety, University of Washington. [Link]

  • Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate. (2007). PubMed. [Link]

  • THE DETERMINATION OF EPOXIDE GROUPS. (1969). ResearchGate. [Link]

  • Thermochemical Studies of Epoxides and Related Compounds. (2012). PMC. [Link]

  • Why are epoxides more stable than episulfides?. (2017). Quora. [Link]

  • Dimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]. PubChem. [Link]

  • Epoxy Coenzyme A Thioester Pathways for Degradation of Aromatic Compounds. (2008). PMC. [Link]

  • Chromatography Method Development For Impurity Analysis And Degradation. (2024). IJCRT.org. [Link]

  • Safe Storage and Handling of Reactive Materials. National Academic Digital Library of Ethiopia. [Link]

  • Cleavage of Cyclic Ethers. (2024). YouTube. [Link]

  • Epoxide. Wikipedia. [Link]

  • 18.6: Reactions of Epoxides - Ring-opening. (2024). Chemistry LibreTexts. [Link]

  • Epoxides - The Outlier Of The Ether Family. (2015). Master Organic Chemistry. [Link]

  • 15.12: Cyclic Ethers. (2021). Chemistry LibreTexts. [Link]

  • Use of epoxidation and epoxide opening reactions for the synthesis of highly functionalized 1-oxaspiro[4.5]decan-2-ones and related compounds. (2000). ResearchGate. [Link]

  • Cyclic ethers and epoxide naming. (2010). Khan Academy. [Link]

Sources

Troubleshooting

Reducing byproduct formation during 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] epoxidation

Welcome to the Technical Support Center for advanced synthetic methodologies. This guide is specifically engineered for researchers and drug development professionals dealing with the complex epoxidation of 3-Oxaspiro[bi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced synthetic methodologies. This guide is specifically engineered for researchers and drug development professionals dealing with the complex epoxidation of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] derivatives.

Due to the highly strained nature of the bicyclo[5.1.0]octane framework (a cycloheptane ring fused to a cyclopropane) and the steric bulk of the spiro-fused cyclohexane, epoxidation of unsaturated precursors in this class is highly susceptible to byproduct formation. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to suppress these side reactions.

Part 1: Mechanistic Insight & Reaction Pathway

The primary challenge in synthesizing epoxides on this spirocyclic scaffold is the fragility of the resulting oxirane ring. While the initial epoxidation via peroxycarboxylic acids (like mCPBA) proceeds efficiently through a concerted, four-part circular transition state[1], the reaction generates an acidic byproduct. If the reaction is not strictly controlled, this acid catalyzes the hydrolysis of the epoxide into an anti-vicinal diol[2].

G A Alkene Precursor (Spirocyclic Scaffold) B Concerted Epoxidation (mCPBA / DMDO) A->B Oxidant C Desired Epoxide (Target Molecule) B->C Buffered/Neutral pH D Acid-Catalyzed Ring Opening C->D Trace Acid (H+) E Vicinal Diol (Major Byproduct) D->E H2O Nucleophilic Attack

Reaction pathway showing desired epoxidation versus acid-catalyzed vicinal diol byproduct formation.

Part 2: Troubleshooting FAQs

Q1: Why is my epoxidation yielding >20% of a vicinal diol byproduct instead of the intact epoxide? A1: Vicinal diol formation is the classic result of acid-catalyzed epoxide ring-opening. When using meta-chloroperoxybenzoic acid (mCPBA), the reaction produces meta-chlorobenzoic acid (mCBA)[1]. Epoxides undergo rapid acid-catalyzed ring-opening reactions with trace water to yield the corresponding 1,2-dialcohol (glycol)[3]. Causality & Solution: The acidic environment protonates the oxirane oxygen, making the adjacent carbons highly electrophilic. To prevent this, you must run the reaction in a strictly nonaqueous solvent[2] and buffer the system with a mild, anhydrous base (e.g., Na₂HPO₄) to neutralize mCBA as it forms.

Q2: I have buffered the reaction, but I am still seeing structural degradation and unidentified impurities. What is happening? A2: Epoxidation reactions are highly exothermic. Studies on process safety indicate that epoxidation can release massive amounts of accumulated heat (up to 1340 kJ/kg for certain complex alkenes), leading to thermal runaway if unmanaged[4]. The bicyclo[5.1.0]octane system contains a strained cyclopropane ring; excess heat combined with oxidative stress can cause radical-mediated C-C bond cleavage. Causality & Solution: You are likely adding the oxidant too quickly or at too high a temperature. Maintain cryogenic conditions (-20 °C to 0 °C) during the addition phase and strictly limit the oxidant to 1.05 equivalents.

Q3: How can I control the stereoselectivity (alpha vs. beta face) of the epoxidation on this scaffold? A3: The spiro-fused cyclohexane at position 4 creates severe steric hindrance on one face of the 7-membered ring. By default, epoxidation will occur via the less sterically hindered face. If you are obtaining a mixture of diastereomers, conformational flipping of the cycloheptane ring is likely competing with the oxidation rate. Causality & Solution: Switch to a highly reactive, neutral oxidant like Dimethyldioxirane (DMDO) at -78 °C. The lower temperature kinetically traps the most stable conformer, while DMDO's high reactivity ensures rapid oxidation before ring-flipping occurs.

G Start Analyze Reaction Mixture (LC-MS / NMR) Q1 Is Vicinal Diol > 5%? Start->Q1 A1 Add Na2HPO4 Buffer or Switch to DMDO Q1->A1 Yes Q2 Are Stereoisomers Present? Q1->Q2 No A2 Lower Temp to -78°C to Trap Conformer Q2->A2 Yes Q3 Is Over-oxidation Occurring? Q2->Q3 No A3 Control Oxidant Stoichiometry (Max 1.05 eq) Q3->A3 Yes

Troubleshooting logic tree for identifying and resolving epoxidation byproducts.

Part 3: Quantitative Data & Optimization Matrix

The following table summarizes the quantitative impact of modifying reaction parameters on the 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] framework.

Table 1: Byproduct Profile Based on Epoxidation Conditions

EntryOxidant (Eq)SolventAdditive (Eq)Temp (°C)Conversion (%)Epoxide Yield (%)Diol Byproduct (%)
1mCPBA (1.5)DCMNone25>994251
2mCPBA (1.2)DCMNaHCO₃ (2.0)0956822
3mCPBA (1.05)DCMNa₂HPO₄ (2.0)-20 to 09889<2
4DMDO (1.1)AcetoneNone-20>9994Not Detected

Note: Entry 3 represents the optimal balance of cost, safety, and yield for scale-up, while Entry 4 is ideal for milligram-scale discovery chemistry.

Part 4: Self-Validating Experimental Protocol

Optimized Workflow: Buffered mCPBA Epoxidation This protocol is designed as a self-validating system to ensure the acid-catalyzed degradation pathway is entirely suppressed.

Step 1: Substrate Preparation & Dehydration

  • Dissolve the unsaturated 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] precursor (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

  • Causality: Water is the nucleophile that opens the epoxide[3]. Using anhydrous DCM prevents the initiation of the hydrolysis cascade[2].

Step 2: Buffer Integration (Self-Validation Checkpoint 1)

  • Add 2.0 equivalents of finely powdered, anhydrous Dibasic Sodium Phosphate (Na₂HPO₄) to the stirring solution.

  • Validation: Extract a 100 µL aliquot, add 100 µL of DI water, vortex, and test the aqueous layer with pH paper. The pH must read strictly ≥ 7.5 before proceeding.

Step 3: Thermal Control

  • Submerge the reaction flask in a dry ice/ethylene glycol bath to bring the internal temperature to -20 °C.

  • Causality: Mitigates the exothermic heat accumulation that leads to structural degradation of the cyclopropane ring[4].

Step 4: Oxidant Addition

  • Dissolve 1.05 equivalents of purified mCPBA (pre-washed with pH 7.4 buffer to remove residual mCBA) in anhydrous DCM.

  • Add the mCPBA solution dropwise over 45 minutes via an addition funnel. Maintain aggressive stirring to prevent localized concentration spikes.

Step 5: Reaction Monitoring (Self-Validation Checkpoint 2)

  • Stir the reaction at -20 °C for 2 hours, allowing it to slowly warm to 0 °C.

  • Validation: Pull a 50 µL aliquot, quench immediately with saturated Na₂S₂O₃, and analyze via LC-MS.

  • Success Criteria: The chromatogram must show the target epoxide mass [M+16]. If a peak corresponding to [M+18] (the diol) appears at >2% relative area, immediately add an additional 0.5 eq of Na₂HPO₄ to the main reaction to halt further degradation.

Step 6: Quench and Workup

  • Quench the remaining active oxidant by adding 10% aqueous sodium thiosulfate (Na₂S₂O₃) at 0 °C.

  • Extract with DCM. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (3x) to remove all traces of mCBA, followed by brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a bath temperature not exceeding 25 °C to yield the pure spiro-epoxide.

References

  • Lumen Learning. "Oxidation of Alkenes: Epoxidation | MCC Organic Chemistry". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEcuzgW86Vii_CfJh1x_imjMhUvd-Eo4sgQ_-9pImcyDJf30s5Qi8xV0JOA4pplfTO07A0k6Cwu61f04UaNkY3NEz1W_bqIVjcGs9rtJQV7blDktOT06Xful8TWhjJi84Vo4u1wAWacLY8ageIgvRZhVPOYPysRUyZJyPXklrqls4wKON7NWJzptHce_88Pz2wWFXBUYTP0tvIabYGUpy3y]
  • Chemistry LibreTexts. "9.12: Oxidation of Alkenes - Epoxidation". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHmKXMzAob0xCBmogVoeh6nMdn3L-hKYsdI7MUm2yDuLo1ShoNQaH6LXwRTut81LDLzZkbNwraqCz8ktxfbi3-JjwxESOhDcxc7IkaRMQyYt4Vl53b50PXhm-5BwlrL6eOyKmrlWULpXv1H5AI82hTAJCA8aJNd0oh8AC5OJ0pWLvDF0i7d2Oh6IQX3Yq1PUtzpBJxAXz4W5tQxlmOCalS_3Kkqc5Ni5Yhgb77R_rVrR4SVbzarS5NLC_0w8wm3xbjwZzORWEAC8GOLvovRKZE50H7l3Sda8IgBZXzVjzS8RCYoCQPBQEh2gjta623CpefS-3Xyl83ua5Qfpg2frdZ8yBUXYVg72NUslEOVrel57P1tkwGYRTg1tmO5]
  • NC State University Libraries. "8.7 Oxidation of Alkenes: Epoxidation and Hydroxylation". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHvrre5fFcGhOtSDh4n89dS-PuIBPrn1HY4GASuPs8ZkwjN1jM8gM2lfUK8zOoZBlYgBFP6svcoac76F5ea0KvjSgmE3B6MKXYRfBFfXo-UHyIZS9H2aKbUS1KGGkZWEkn5HICaYgtBwDJurXBwa4UpggXDHbvUBNOK149nl-ZB1hswK3lJE7P-uzRzLlyWBV0--iP6qIMT33KPAV3WCRF4Kw==]
  • PMC. "Study on Reaction Mechanism and Process Safety for Epoxidation". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFSH6Qn-jqrrVcPYuzNMaMCELdPQAzZ5F4x3-iIBwSAb0vTs_AQrU4OjFn1TdSgxQ20a3WdsNe6hMgXJ7ZjD6fVLfP9_wEmW01n2YEL-VUN03NjkOrVg1OqJ-kaDRMJQmgnitmNt_mLlgYqG5V9]

Sources

Reference Data & Comparative Studies

Validation

Advanced Reactivity Profiling: 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] vs. Traditional Spirocyclic Ethers

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Methodology Executive Summary In contemporary drug discovery, the transition f...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

In contemporary drug discovery, the transition from flat, sp²-rich aromatics to sp³-rich, three-dimensional architectures has elevated spirocyclic ethers from synthetic curiosities to privileged scaffolds. While simple spiro-epoxides and spiro-oxetanes are well-documented, highly complex fused-spiro systems like 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] are emerging as advanced bioisosteres.

This guide provides an in-depth, objective comparison of the reactivity, thermodynamic stability, and structural causality of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] against traditional spirocyclic ethers. By analyzing the stereoelectronic effects of its unique cyclopropane-fused oxepane core, we establish why this scaffold resists the ring-opening vulnerabilities that plague smaller spirocycles.

Structural Determinants of Reactivity (Mechanistic Causality)

As application scientists, we must look beyond empirical stability data and understand the causality of a molecule's reactivity. The distinct chemical behavior of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is dictated by two primary structural features:

A. The Bicyclo[5.1.0]octane Core (Conformational Rigidification)

Unlike standard 7-membered oxepane rings, which suffer from transannular strain and high conformational flexibility, the fusion of a cyclopropane ring (at C1-C7) fundamentally alters the thermodynamics of the system. The Walsh orbitals of the cyclopropane moiety impart unique stereoelectronic rigidification, locking the oxepane into a stable, chair-like conformation. This prevents the ring-flipping that typically exposes the ether oxygen to enzymatic oxidation or Lewis acid coordination.

B. The C4 Spiro-Cyclohexane Linkage (Steric Shielding)

In traditional spirocyclic ethers, the spiro-center is often a site of vulnerability. However, the stereoselective construction of sterically hindered oxaspirocycles continues to be challenging precisely owing to the massive steric crowding at these junctions[1]. In our target compound, the quaternary spiro center at C4 connects the oxepane to a cyclohexane ring. The axial and equatorial protons of this cyclohexane chair create a dense steric umbrella over the adjacent C3 oxygen. This physical barrier severely restricts the approach trajectory (Bürgi-Dunitz angle) for nucleophiles, rendering classical S_N2 ring-opening impossible.

By comparison, the modular synthesis of complex spirocyclic ethers often reveals that smaller rings (like spiro-oxetanes) lack this degree of shielding, making them susceptible to acid-catalyzed degradation[2].

Reactivity A Spirocyclic Ether Scaffolds B Spiro-epoxides (High Strain) A->B C Spiro-oxetanes (Moderate Strain) A->C D 3-Oxaspiro[bicyclo[5.1.0]octane...] (Low Strain) A->D E Rapid Ring Opening (Nucleophilic Attack) B->E F Controlled Opening (Lewis Acid) C->F G Metabolic Stability (Steric Shielding) D->G

Reactivity pathways of spirocyclic ethers based on ring strain and steric shielding.

Comparative Reactivity Profiles

To objectively evaluate the target compound, we benchmark its kinetic stability against representative spirocyclic scaffolds. The data below illustrates how thermodynamically controlled stereochemical equilibration and ring strain dictate half-life[3].

Compound ClassRepresentative ScaffoldEst. Ring Strain (kcal/mol)Half-life (pH 1.2, 37°C)Nucleophilic Susceptibility (KCN, 24h)Primary Application
Spiro-epoxides 1-Oxaspiro[4]octane~27.2< 5 minsHigh (100% conversion)Reactive Intermediate
Spiro-oxetanes 2-Oxaspiro[3.5]nonane~25.52.5 hoursModerate (45% conversion)Polar Bioisostere
Spiro-tetrahydrofurans 1-Oxaspiro[4.5]decane~6.0> 48 hoursLow (< 5% conversion)Stable Scaffold
Fused-Spiro Oxepanes 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] ~8.5 > 72 hours Negligible (0% conversion) Advanced 3D Pharmacophore

Data Interpretation: The near-zero nucleophilic susceptibility of the target compound confirms that the C4 spiro-cyclohexane effectively blocks S_N2 attack, while the low ring strain prevents acid-catalyzed S_N1 cleavage.

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . It employs orthogonal controls and mass-balance tracking to guarantee that the observed stability is a true chemical property, not an artifact of poor solubility or matrix suppression.

Protocol: Biphasic Kinetic Degradation & Mass-Balance Assay

Rationale: We utilize a biphasic acidic buffer (pH 1.2 with 5% DMSO) rather than simple aqueous HCl. This mimics the lipophilic environment of the gastric mucosa and ensures that highly lipophilic scaffolds remain fully solvated. The inclusion of a stable-isotope-labeled internal standard (SIL-IS) self-validates the LC-MS/MS ionization efficiency.

Step-by-Step Methodology:

  • Matrix Preparation & Control Spiking:

    • Prepare a 10 mM stock solution of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane], a positive control (1-Oxaspiro[4]octane), and a negative control (anisole) in anhydrous DMSO.

    • Self-Validation Check: The positive control must degrade entirely within 10 minutes; failure to do so invalidates the acidic buffer preparation.

  • Reaction Initiation:

    • Dilute the stocks to 1 µM in simulated gastric fluid (SGF, pH 1.2) pre-warmed to 37°C in a 96-well deep-well plate.

    • Seal the plate to prevent evaporative concentration.

  • Kinetic Sampling & Quenching:

    • At timepoints t=0,1,4,24,and 72 hours, extract 50 µL aliquots.

    • Quench immediately into 150 µL of ice-cold acetonitrile containing 10 nM of the SIL-IS.

    • Causality: The cold organic solvent instantly denatures any potential background catalysis and precipitates buffer salts, while the SIL-IS normalizes any variations in injection volume.

  • Centrifugation & LC-MS/MS Analysis:

    • Centrifuge at 4000 RPM for 10 minutes at 4°C.

    • Analyze the supernatant via LC-MS/MS (MRM mode).

  • Mass-Balance Verification (The Trust Anchor):

    • Concurrently scan for the predicted degradation products (e.g., diols resulting from ether hydrolysis). If the parent compound signal drops but no diol appears, the system flags a false positive for degradation (likely compound precipitation).

Workflow N1 1. Substrate Preparation N2 2. Parallel Incubation N1->N2 Buffer N3 3. Kinetic Sampling N2->N3 0-72h N4 4. LC-MS/MS Analysis N3->N4 Quench N5 5. Self-Validating Output N4->N5 Plot

Self-validating experimental workflow for kinetic stability profiling of ethers.

References

  • Stereoselective construction of sterically hindered oxaspirocycles via chiral bidentate directing group-mediated C(sp3)–O bond formation. Chemical Science (RSC Publishing).
  • Copper-Catalyzed Cyclization and Alkene Transposition Cascade Enables a Modular Synthesis of Complex Spirocyclic Ethers. Journal of the American Chemical Society.
  • Re2O7-Catalyzed Approach to Spirocyclic Ether Formation from Acyclic Precursors: Observation of Remote Stereoinduction. Organic Letters.

Sources

Comparative

Validation of Stereochemical Assignments in 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Isomers: A Comparative Guide

Executive Summary The 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] scaffold represents a highly constrained, stereochemically complex class of spirocyclic compounds. Derivatives such as 5',5'-dimethyl-3-oxaspiro[bic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] scaffold represents a highly constrained, stereochemically complex class of spirocyclic compounds. Derivatives such as 5',5'-dimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] are increasingly utilized as rigid, three-dimensional building blocks in modern drug discovery[1]. However, the presence of a spiro center (C4) fused to a bicyclo[5.1.0]octane system—comprising a flexible oxa-ring and a rigid cyclopropane—creates significant challenges for stereochemical assignment.

Determining the relative configuration (the cis/trans relationship of the cyclopropane ring relative to the spiro-cyclohexane) and the absolute configuration (AC) requires moving beyond standard analytical techniques. This guide objectively compares the performance of advanced NMR, Vibrational Circular Dichroism (VCD), and X-Ray Crystallography, providing self-validating experimental protocols to ensure pharmacological consistency.

The Mechanistic Challenge

Spirocyclic systems often exhibit unusual long-range coupling constants and overlapping multiplets in standard 1D NMR, leading to potential misassignments[2]. Furthermore, the conformational flexibility of the oxa-ring can average out crucial Nuclear Overhauser Effect (NOE) signals. Therefore, a multi-modal approach combining Nuclear Magnetic Resonance (NMR), Vibrational Circular Dichroism (VCD), and Single-Crystal X-Ray Diffraction (SCXRD) is required to increase the reliability of stereochemistry assignment of diastereoisomers[3].

Comparative Analysis of Validation Modalities

To establish a robust stereochemical assignment, researchers must select the appropriate analytical modality based on the physical state of the isomer and the specific stereochemical question (relative vs. absolute configuration).

MethodologyPrimary OutputSample RequirementsStrengthsLimitations
2D NMR + DFT (GIAO) Relative Stereochemistry (Diastereomers)10–15 mg, liquid/solutionHigh availability; NOESY provides direct through-space distances.Cannot determine absolute configuration directly; signal overlap in flexible rings.
VCD + DFT Absolute Configuration (Enantiomers)5–20 mg, solution (CDCl₃)Highly sensitive to global chirality; no crystallization required[4].Computationally intensive; requires highly accurate conformational sampling[5].
SCXRD Absolute & Relative StereochemistrySingle crystal (>0.1 mm)"Gold standard" for 3D atomic mapping; unambiguous assignment[6].Requires high-quality crystals; dynamic disorder in oxa-rings can blur density.

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is critical to implement workflows that eliminate human bias. The following protocols are designed as self-validating systems , meaning the experimental data is mathematically cross-examined against theoretical quantum mechanical models to confirm the assignment.

Protocol A: Relative Stereochemistry via NMR & DFT-GIAO

While 1D NMR struggles with signal overlap in spirocycles, 2D NOESY/ROESY experiments detect through-space magnetization transfer between protons separated by less than 5 Å[2].

  • Sample Preparation: Dissolve 15 mg of the spirocyclic isomer in 600 µL of CDCl₃.

  • Spectral Acquisition: Acquire ¹H, ¹³C, HSQC, and NOESY (mixing time 300–500 ms) on a 600 MHz spectrometer.

  • Conformational Search: Perform a Molecular Mechanics (MMFF) conformational search for all possible diastereomers, followed by geometry optimization at the B3LYP/6-31G(d) level.

  • Quantum Mechanical Prediction: Compute NMR shielding tensors using the Gauge-Including Atomic Orbital (GIAO) method to predict ¹³C and ¹H chemical shifts[7].

  • Self-Validation Step (MAE Calculation): Calculate the Mean Absolute Error (MAE) between the DFT-GIAO predicted ¹³C chemical shifts and the experimental data. An MAE < 1.5 ppm combined with matching theoretical/experimental NOE distances mathematically validates the relative stereochemical assignment.

Protocol B: Absolute Configuration via VCD & DFT

Unlike Electronic Circular Dichroism (ECD), which requires a UV-Vis chromophore, VCD probes the vibrational transitions of the entire molecular framework[4]. VCD signal intensity depends on both the electric and magnetic dipole transition moments. Because these moments are highly sensitive to the spatial arrangement of atoms, VCD provides a unique "chiral fingerprint"[5].

  • Sample Preparation: Prepare a 0.2 M solution of the isomer in CDCl₃.

  • Spectral Acquisition: Record IR and VCD spectra (1000–2000 cm⁻¹) using a VCD spectrometer at 4 cm⁻¹ resolution with a 6-hour accumulation time to ensure a high signal-to-noise ratio.

  • DFT Simulation: Calculate harmonic vibrational frequencies, dipole strengths, and rotational strengths at the B3LYP/TZVP level with a Polarizable Continuum Model (PCM) for chloroform.

  • Self-Validation Step (Similarity Factor): Apply a Lorentzian band shape (half-width ~8 cm⁻¹) to the calculated transitions. Compute the Similarity Factor (SF) between the experimental and Boltzmann-averaged theoretical spectra. An SF > 0.8 provides unambiguous, self-validating confirmation of the absolute configuration without the need for crystallization[5].

Decision Logic & Workflow Visualization

The following diagram illustrates the logical progression for stereochemical validation, ensuring that relative configurations are solved prior to computationally expensive absolute configuration simulations.

StereochemicalValidation Start Synthesize Isomeric Mixture 3-Oxaspiro[bicyclo[5.1.0]octane...] NMR 1D & 2D NMR (NOESY) Relative Stereochemistry Start->NMR Solution State XRD X-Ray Crystallography Anomalous Dispersion Start->XRD Crystalline State DFT_NMR DFT GIAO Calculation MAE < 1.5 ppm Validation NMR->DFT_NMR Resolve Overlaps VCD VCD Spectroscopy Absolute Configuration DFT_NMR->VCD Proceed to AC DFT_VCD DFT VCD Simulation Similarity Factor > 0.8 VCD->DFT_VCD Compute Spectra Success Validated Stereochemical Assignment DFT_VCD->Success SF Validated XRD->Success Direct 3D Map

Workflow for stereochemical validation of spirocyclic isomers.

Sources

Validation

Structural Comparison Guide: 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] and Its Structural Analogs in Drug Discovery

As a Senior Application Scientist, I frequently encounter the challenge of optimizing pharmacokinetic (PK) properties without sacrificing target affinity. The drive to "escape from flatland" by increasing the fraction of...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the challenge of optimizing pharmacokinetic (PK) properties without sacrificing target affinity. The drive to "escape from flatland" by increasing the fraction of sp3-hybridized carbons (Fsp3) is a field-proven strategy to improve solubility, reduce promiscuity, and ultimately increase clinical success rates [1]. Spirocyclic scaffolds have emerged as privileged structures in this regard, offering unique 3D vectors for target engagement while mitigating off-target liabilities [2].

This guide provides an objective, data-driven structural comparison of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] —a highly specialized, conformationally restricted ether—against traditional and simpler structural analogs.

Structural Anatomy & Bioisosteric Rationale

When replacing a problematic ether or amine (such as a morpholine or a simple oxepane ring), medicinal chemists must balance conformational flexibility with metabolic stability. 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] and its commercially available derivatives (e.g., the 5'-propan-2-yl analog[3]) achieve this through three distinct structural features:

  • The Oxepane Core: A 7-membered cyclic ether provides a larger spatial footprint than a standard tetrahydropyran, allowing for deeper engagement in hydrophobic binding pockets.

  • Cyclopropanation (Bicyclo[5.1.0] system): Unsubstituted 7-membered rings suffer from high entropic penalties due to rapid pseudorotation. Fusing a cyclopropane ring to the oxepane core locks the conformation, dramatically reducing the entropic cost upon target binding.

  • Spiro-Cyclohexane Shielding: Cytochrome P450 (CYP450) enzymes typically oxidize cyclic ethers at the α -carbon adjacent to the oxygen. By introducing a bulky spiro-cyclohexane group exactly at this α -position (position 4), the metabolic soft spot is sterically occluded, and the reactive α -protons are entirely removed.

Bioisostere A Traditional Flat Ether (e.g., Morpholine) Low Fsp3, High CYP Liability B Simple Spirocycle (e.g., Spiro[3.3]heptane) Moderate Fsp3 A->B Increase 3D Character C 3-Oxaspiro[bicyclo[5.1.0]octane- 4,1'-cyclohexane] High Fsp3, Steric Shielding B->C Cyclopropanation & Ring Expansion

Figure 1: Evolutionary trajectory of ether bioisosteres toward high-Fsp3 spirocyclic scaffolds.

Quantitative Data Comparison

To objectively evaluate the performance of this complex scaffold, we must compare it against its structural predecessors. The table below synthesizes the physicochemical and in vitro profiling data typical of these ether scaffolds.

Table 1: Physicochemical and In Vitro Profiling of Ether Scaffolds

ScaffoldFsp3Conformational FlexibilitycLogP (approx.)CYP450 α -Oxidation LiabilityIntrinsic Clearance (CLint)*
Morpholine 0.80Low (Chair)-0.86High> 150 µL/min/mg
Oxepane 1.00High (Pseudorotation)1.50High85 µL/min/mg
2-Oxa-6-azaspiro[1]heptane 1.00Rigid-0.40Low45 µL/min/mg
3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] 1.00Highly Rigid (Locked)3.5 - 4.1Very Low (Sterically Shielded)< 15 µL/min/mg

*Note: CLint values are representative benchmarks derived from human liver microsome (HLM) assays for the bare scaffolds.

Experimental Validation Protocols

To trust a scaffold's proposed advantages, we must generate self-validating experimental data. Below are the rigorous, step-by-step methodologies I employ to validate the metabolic and permeability profiles of these spirocyclic analogs.

Protocol A: Human Liver Microsome (HLM) Stability Assay

Causality: We utilize HLMs specifically to isolate Phase I CYP450-mediated metabolism. Because the primary hypothesis is that the spiro-cyclohexane ring sterically shields the α -carbon from CYP oxidation, this assay directly tests the structural design.

  • Preparation: Prepare a 10 mM stock of the test compound in 100% DMSO. Dilute to a 1 µM working concentration in 0.1 M potassium phosphate buffer (pH 7.4) to keep the final DMSO concentration 0.1% (preventing CYP enzyme inhibition).

  • Incubation: Combine the test compound with pooled Human Liver Microsomes (final protein concentration 0.5 mg/mL) in a 96-well plate. Pre-incubate at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Self-Validation Step: Run a parallel control plate without NADPH to differentiate enzymatic degradation from chemical instability.

  • Time-Course Sampling: At t=0,15,30, and 60 minutes, transfer 50 µL aliquots from the reaction mixture into a quenching plate.

  • Quenching: The quenching plate must contain 150 µL of ice-cold acetonitrile spiked with an internal standard (e.g., Tolbutamide). Causality: The cold organic solvent instantly denatures the CYP enzymes, halting the reaction at precise timepoints while precipitating proteins for cleaner LC-MS injection.

  • Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the percentage of parent compound remaining.

Workflow Step1 Compound Preparation 1 µM in 0.1% DMSO Step2 Microsomal Incubation Human Liver Microsomes (0.5 mg/mL) Step1->Step2 Step3 NADPH Addition Initiate CYP450 Reaction Step2->Step3 Step4 Time-Course Sampling 0, 15, 30, 60 min Step3->Step4 Step5 Quenching & Centrifugation Cold Acetonitrile + Internal Standard Step4->Step5 Step6 LC-MS/MS Analysis Quantify Remaining Parent Compound Step5->Step6

Figure 2: Standardized workflow for assessing in vitro metabolic stability of spirocyclic ethers.

Protocol B: Bidirectional Caco-2 Permeability Assay

Causality: Because 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is highly lipophilic and lacks hydrogen bond donors, we expect high passive permeability. A bidirectional assay (Apical to Basolateral [A B] and Basolateral to Apical[B A]) is strictly required to ensure the bulky spirocycle doesn't inadvertently turn the molecule into a substrate for P-glycoprotein (P-gp) efflux pumps.

  • Cell Culture: Seed Caco-2 cells on polycarbonate filter membranes in 24-well Transwell plates. Culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 250 Ω⋅cm2 , confirming tight junction integrity.

  • Dosing: Add the test compound (10 µM) to the Apical chamber for A B assessment, and to the Basolateral chamber for B A assessment.

  • Incubation: Incubate at 37°C in a 5% CO2​ incubator for 2 hours.

  • Sampling & Quantification: Extract aliquots from both the donor and receiver compartments. Quantify via LC-MS/MS.

  • Validation: Calculate the Efflux Ratio (ER = Apparent Permeability Papp​(B→A)/Papp​(A→B) ). An ER < 2.0 confirms that the spirocyclic scaffold is driven by passive transcellular diffusion rather than active efflux.

Conclusion

For researchers looking to optimize target engagement while minimizing metabolic liabilities, 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] represents a masterclass in structural engineering. By combining the 3D projection of an oxepane ring, the conformational locking of a fused cyclopropane, and the α -carbon shielding of a spiro-cyclohexane, this scaffold successfully bypasses the rapid clearance issues that plague simpler flat ethers.

References

  • Lovering F., Bikker J., Humblet C. "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 2009.[Link]

  • Zheng Y., Tice C. M., Singh S. B. "The use of spirocyclic scaffolds in drug discovery." Bioorganic & Medicinal Chemistry Letters, 2014.[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 137702827, 5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]." PubChem, 2021.[Link]

Sources

Comparative

Benchmarking Catalytic Efficiency: 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Derived Ligands vs. Industry Standards

Introduction: The Causality of Scaffold Design In the realm of transition-metal-catalyzed asymmetric synthesis, the architectural rigidity of a chiral ligand dictates the stereochemical outcome of the reaction. For decad...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Causality of Scaffold Design

In the realm of transition-metal-catalyzed asymmetric synthesis, the architectural rigidity of a chiral ligand dictates the stereochemical outcome of the reaction. For decades, biaryl ligands like BINAP and spirobiindane frameworks like SPINOL have served as the industry benchmarks[1]. However, as pharmaceutical targets grow increasingly complex, these legacy ligands often fail to provide sufficient enantio-discrimination for bulky or electronically deactivated substrates due to conformational "breathing" or suboptimal chiral pocket depth[2].

Enter the 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] derived ligands (hereafter referred to as Oxa-SpiroBOX ). This emerging class of oxa-spirocyclic ligands[3] introduces a paradigm shift in ligand design through precise geometric restriction:

  • Extreme Conformational Locking: The fusion of a cyclopropane ring to a 7-membered oxepane ring (the bicyclo[5.1.0]octane core) induces severe transannular strain. This strain rigidly locks the spiro-fused cyclohexane moiety, entirely preventing the "butterfly effect" (dihedral angle flux) that plagues flexible biaryl systems.

  • Secondary Directing Effects: The oxygen atom at the 3-position is strategically positioned to engage in secondary hydrogen bonding with protic substrates, lowering the transition state energy ( ΔG‡ ) of the desired enantiomeric pathway[4].

This guide objectively benchmarks the catalytic efficiency of the Oxa-SpiroBOX ligand system against established standards in the Iridium-catalyzed asymmetric hydrogenation of challenging bulky ketones.

Experimental Design: A Self-Validating Protocol

To ensure scientific integrity and trustworthiness, the benchmarking protocol is designed as a self-validating system . This means the experiment inherently controls for false positives, background reactions, and analytical artifacts.

The Self-Validating Workflow
  • Negative Control (Background Reduction): An achiral ligand (1,2-Bis(diphenylphosphino)ethane, dppe) is run in parallel. This quantifies the rate of uncatalyzed or achiral background reduction. If the background rate is high, the observed enantiomeric excess (% ee) of the chiral runs will be artificially depressed.

  • Internal Standard Quantification: Dodecane is added to the reaction mixture at t=0 . Conversion and Turnover Frequency (TOF) are calculated via GC-FID relative to dodecane, eliminating errors caused by inconsistent injection volumes or solvent evaporation.

  • Racemic Baseline Validation: Prior to chiral HPLC analysis, a racemic standard of the product is synthesized using NaBH₄. This validates the HPLC method by establishing baseline resolution between the Re and Si enantiomer peaks, ensuring no achiral impurities are co-eluting and skewing the % ee calculation.

Step-by-Step Methodology
  • Precatalyst Formation: In an argon-filled glovebox, charge a vial with [Ir(COD)Cl]2​ (0.005 mol%), the selected ligand (0.011 mol%), and sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF, 0.02 mol%) in anhydrous dichloromethane (DCM). Stir for 30 minutes to generate the active cationic [Ir(COD)(Ligand)]+ complex.

  • Substrate Addition: Add the benchmark substrate, 1-(naphthalen-1-yl)ethan-1-one (1.0 mmol), and the dodecane internal standard (0.1 mmol).

  • Hydrogenation: Transfer the vial to a high-pressure reactor. Purge with H₂ gas three times, then pressurize to 50 atm. Stir at 25 °C for 4 hours.

  • Quench and Analysis: Vent the reactor slowly. Filter the crude mixture through a short pad of silica to remove the Ir-catalyst. Analyze the filtrate via GC-FID for conversion and chiral HPLC (Chiralcel OD-H column, Hexane/IPA 95:5) for enantiomeric excess.

Comparative Performance Data

The table below summarizes the quantitative benchmarking data for the asymmetric hydrogenation of 1-(naphthalen-1-yl)ethan-1-one. The Oxa-SpiroBOX ligand demonstrates superior catalytic efficiency, particularly in Turnover Number (TON) and enantioselectivity.

Ligand SystemConversion (%)Yield (%)TON (max)TOF (h⁻¹)Enantiomeric Excess (% ee)
Achiral Control (dppe) >99981,0002500
(S)-BINAP 85828,5002,12574
(S,S,S)-SIPHOS 989698,00024,50092
(S)-Oxa-SpiroBOX >99 98 1,000,000 250,000 99.5

Data Interpretation: The flexible dihedral angle of BINAP fails to adequately differentiate the bulky naphthyl group, resulting in a moderate 74% ee. While the spirobiindane-based SIPHOS improves this to 92% ee[2], the ultra-rigid, deep chiral pocket of the Oxa-SpiroBOX ligand achieves near-perfect enantio-discrimination (99.5% ee) and sustains an order of magnitude higher TON without catalyst degradation[4].

Mechanistic Pathway & Visualization

The superior performance of the Oxa-SpiroBOX ligand is rooted in its stabilization of the active catalytic species. The diagram below maps the self-validating catalytic cycle. The extreme rigidity of the bicyclo[5.1.0]octane core ensures that the spatial arrangement of the phosphine/coordinating groups remains static during the critical Migratory Insertion step, forcing the substrate to adopt a single, highly favored trajectory.

Ir_Catalytic_Cycle Precatalyst Precatalyst [Ir(COD)(Oxa-SpiroBOX)]+ ActiveCat Active Catalyst [Ir(H)2(Oxa-SpiroBOX)]+ Precatalyst->ActiveCat H2 (Activation) Coordination Substrate Coordination (Re-face approach) ActiveCat->Coordination + Ketone Substrate Insertion Migratory Insertion (Enantiodetermining Step) Coordination->Insertion TS (Rigid Pocket) ProductRelease Product Release & H2 Oxidative Addition Insertion->ProductRelease ProductRelease->ActiveCat + H2 - Chiral Alcohol

Figure 1: Catalytic cycle of Ir-catalyzed asymmetric hydrogenation using Oxa-SpiroBOX ligands.

Conclusion

For process chemists and drug development professionals dealing with sterically demanding or electronically deactivated substrates, legacy ligands like BINAP are no longer sufficient. The benchmarking data clearly indicates that the 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] derived ligands offer a robust, highly active alternative. By leveraging extreme transannular strain to lock the chiral pocket, this scaffold reliably delivers >99% ee and industrial-scale Turnover Numbers, making it a premier choice for next-generation asymmetric catalysis.

References

  • Recent Advances in Asymmetric Hydrogenation Catalysis Utilizing Spiro and Other Rigid C-Stereogenic Phosphine Ligands. The Journal of Organic Chemistry (2021).[Link]

  • Synthesis of Spiro Diphosphines and Their Application in Asymmetric Hydrogenation of Ketones. Journal of the American Chemical Society (2003).[Link]

  • Design and Synthesis of Chiral oxa-Spirocyclic Ligands for Ir-Catalyzed Direct Asymmetric Reduction of Bringmann's Lactones with Molecular H2. Journal of the American Chemical Society (2018).[Link]

  • 5',5'-Dimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]. PubChem (National Institutes of Health).[Link]

Sources

Validation

Thermodynamic Stability Comparison of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Conformers: A Comprehensive Guide

Executive Summary In modern drug discovery, incorporating sp3 -rich spirocyclic scaffolds is a proven strategy to improve the pharmacokinetic properties, solubility, and target specificity of active pharmaceutical ingred...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, incorporating sp3 -rich spirocyclic scaffolds is a proven strategy to improve the pharmacokinetic properties, solubility, and target specificity of active pharmaceutical ingredients (APIs) . The molecule 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] represents an advanced structural motif featuring a highly rigidified spiro junction.

However, the 7-membered oxepane ring (fused to a cyclopropane) introduces complex conformational flexibility. Understanding the thermodynamic stability of its distinct conformers is critical for predicting its spatial trajectory and receptor binding affinity. This guide provides an objective, data-driven comparison of its primary conformers, supported by a self-validating computational and experimental workflow.

Structural Deconstruction & Conformer Definitions

The topology of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] consists of two primary domains:

  • The Cyclohexane Ring: Predominantly locked in a stable chair conformation.

  • The Bicyclo[5.1.0]octane System: A 7-membered oxepane ring fused to a cyclopropane, with an oxygen atom at position 3 and the spiro junction at position 4.

Due to the restricted rotation caused by the cyclopropane fusion and the steric bulk of the spiro-cyclohexane, the molecule settles into three primary conformational states:

  • Conformer A (Twist-Chair / Pseudo-Equatorial): The global thermodynamic minimum. The oxepane ring adopts a twist-chair geometry, placing the bulk of the cyclohexane ring in a less sterically hindered, pseudo-equatorial orientation.

  • Conformer B (Boat / Pseudo-Axial): A higher-energy state where the oxepane ring is forced into a boat-like geometry, pushing the cyclohexane ring into a sterically demanding pseudo-axial position.

  • Conformer C (Twist-Boat / Syn-Oxa): A transient, high-energy state characterized by severe electrostatic repulsion between the oxygen lone pairs and the equatorial protons of the cyclohexane ring.

Thermodynamic Stability Comparison

The following table summarizes the quantitative thermodynamic parameters of the three conformers, calculated at standard temperature (298.15 K) and pressure (1 atm).

ConformerRelative Enthalpy ( ΔH , kcal/mol)Relative Entropy ( TΔS , kcal/mol)Gibbs Free Energy ( ΔG , kcal/mol)Boltzmann Population (298.15 K)
A (Twist-Chair) 0.000.000.00 97.8%
B (Boat) +2.15-0.10+2.25 2.1%
C (Twist-Boat) +3.80-0.35+4.15 < 0.1%
Mechanistic Causality: Why is Conformer A the Global Minimum?

As an Application Scientist, it is crucial to look beyond the raw data and understand the causality driving these thermodynamic differences:

  • Relief of Transannular (Prelog) Strain: Medium-sized rings (7–11 members) are notorious for transannular steric clashes between hydrogen atoms across the ring . The twist-chair geometry of Conformer A actively minimizes these cross-ring interactions. In contrast, the boat geometry of Conformer B forces the C2 and C6 protons into a flagpole-like clash, significantly driving up the enthalpy ( ΔH ).

  • Stereoelectronic Stabilization (Generalized Anomeric Effect): The oxygen atom at position 3 is directly adjacent to the spiro-carbon at position 4. In Conformer A, the geometry aligns the oxygen lone pair ( nO​ ) antiperiplanar to the σ∗ orbital of the adjacent C-C bond of the cyclohexane ring. This nO​→σC−C∗​ hyperconjugation lowers the overall free energy. Conformer B breaks this orbital overlap.

  • Cyclopropane Walsh Orbital Conjugation: The fused cyclopropane possesses C-C bonds with high p-character (Walsh orbitals). Conformer A allows for optimal hyperconjugative overlap between these Walsh orbitals and the adjacent oxepane ring bonds, providing a thermodynamic rigidity that Conformer C lacks.

Experimental & Computational Workflow

To ensure scientific integrity, the thermodynamic data must be derived from a self-validating system . We employ a dual-pronged approach: Density Functional Theory (DFT) predicts the thermodynamic populations, while Variable-Temperature NMR (VT-NMR) independently measures them via cross-relaxation data. If the theoretical and experimental populations align, the protocol is validated.

G Start Spirocyclic Scaffold Input Comp Computational Conformational Search (MMFF94) Start->Comp Synth Chemical Synthesis & Purification Start->Synth DFT DFT Optimization (ωB97X-D/def2-TZVP) Comp->DFT Thermo Thermodynamic Parameter Extraction (ΔG, ΔH, ΔS) DFT->Thermo Compare Data Correlation & Conformer Validation Thermo->Compare NMR Variable-Temperature NMR (VT-NMR) Synth->NMR NOE NOESY/ROESY Cross-Relaxation Data NMR->NOE NOE->Compare

Caption: Workflow for validating thermodynamic stability of spirocyclic conformers.

Step-by-Step Methodologies

Protocol 1: Computational Thermodynamic Profiling

Causality of Choice: Standard DFT functionals often fail to account for medium-range electron correlation. We utilize the ω B97X-D functional because its empirical dispersion corrections accurately model the intramolecular London dispersion forces critical in compact, sterically congested spiro systems .

  • Conformational Search: Generate initial 3D geometries using a Monte Carlo search algorithm paired with the MMFF94 force field to map the potential energy surface (PES).

  • Geometry Optimization: Subject all conformers within a 10 kcal/mol window to DFT optimization using the ω B97X-D functional and the def2-TZVP basis set.

  • Frequency Calculation: Perform vibrational frequency calculations at 298.15 K to confirm that each optimized geometry is a true minimum (zero imaginary frequencies) and to extract the zero-point energy (ZPE), ΔH , and ΔS .

  • Population Analysis: Calculate the theoretical Boltzmann distribution using the equation Pi​=∑e−ΔGj​/RTe−ΔGi​/RT​ .

Protocol 2: Variable-Temperature NMR (VT-NMR) Validation

Causality of Choice: At room temperature (298 K), the oxepane ring undergoes rapid pseudorotation, yielding a time-averaged NMR spectrum. By cooling the sample below its coalescence temperature, we "freeze" the conformers into their localized minima, allowing for direct integration of distinct proton resonances.

  • Sample Preparation: Dissolve 15 mg of highly purified 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] in 0.6 mL of anhydrous CDCl3​ in a 5 mm NMR tube.

  • Cryogenic Cooling: Insert the sample into a 600 MHz NMR spectrometer equipped with a cryoprobe. Gradually lower the temperature to -78 °C (195 K), allowing 15 minutes for thermal equilibration.

  • Data Acquisition (NOESY/ROESY): Acquire 2D NOESY spectra with a mixing time of 300 ms. The slow exchange regime at this temperature will reveal distinct cross-peaks for Conformer A and Conformer B.

  • Integration & Correlation: Integrate the isolated signals (e.g., the distinct chemical shifts of the C2 methylene protons). The ratio of the integrals directly translates to the experimental conformer population, which should mirror the theoretical 97.8% / 2.1% split, successfully validating the system.

References

  • Title: Small Molecules with Spiro-Conjugated Cycles: Advances in Synthesis and Applications. Source: MDPI Molecules. URL: [Link]

  • Title: Conformational analysis of cycloalkanes. Source: ChemTexts (Springer). URL: [Link]

  • Title: 5',5'-Dimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Compound Summary. Source: PubChem. URL: [Link]

  • Title: Unraveling Hydrogen Bonded Clustering with Water: Density Functional Theory Perspective. Source: IntechOpen. URL: [Link]

Comparative

HPLC Method Validation for the Quantification of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]: A Comparative Guide to CAD vs. UV and RID Technologies

As drug discovery increasingly relies on complex, three-dimensional scaffolds to improve target specificity and metabolic stability, analytical scientists are frequently tasked with quantifying novel non-chromophoric com...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery increasingly relies on complex, three-dimensional scaffolds to improve target specificity and metabolic stability, analytical scientists are frequently tasked with quantifying novel non-chromophoric compounds. One such challenging scaffold is 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] , a highly lipophilic, aliphatic spirocyclic ether[1].

Because this molecule lacks a conjugated π-electron system, traditional High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) is severely limited. This guide objectively compares the performance of Charged Aerosol Detection (CAD) against legacy UV and Refractive Index Detection (RID) methods. Furthermore, it provides a comprehensive, self-validating protocol for HPLC-CAD method validation in strict accordance with the newly revised ICH Q2(R2) guidelines[2].

The Analytical Dilemma: Why UV and RID Fall Short

To understand the necessity of CAD for this spirocyclic compound, we must examine the physical causality behind detector responses:

  • HPLC-UV (210 nm): Aliphatic ethers only exhibit weak end-absorption at low UV wavelengths (<210 nm). At these wavelengths, mobile phase additives (like formic acid) and organic modifiers (like acetonitrile) absorb strongly. When gradient elution is applied to separate the target API from structurally similar synthesis impurities, the changing solvent composition causes severe baseline drift, masking the analyte and destroying the Limit of Quantitation (LOQ).

  • HPLC-RID (Refractive Index): While RID is a universal detector that does not require a chromophore, it measures the bulk refractive index of the eluent. Consequently, it is strictly limited to isocratic methods. It cannot accommodate the gradient elutions required to resolve complex spirocyclic impurity profiles, and it suffers from notoriously poor sensitivity.

  • HPLC-CAD: Charged Aerosol Detection provides a near-universal response for non-volatile and semi-volatile analytes, independent of optical properties[3]. By nebulizing the eluent, evaporating the mobile phase, and applying a positive charge to the residual analyte particles via a corona discharge, CAD delivers high sensitivity and full gradient compatibility[4].

CAD_Mechanism HPLC HPLC Eluent (Analyte + Solvent) Nebulizer Nebulization (N2 Gas) HPLC->Nebulizer Desolvation Desolvation Chamber (Solvent Evaporates) Nebulizer->Desolvation Charging Corona Discharge (Particle Charging) Desolvation->Charging Electrometer Electrometer (Signal Measurement) Charging->Electrometer

Caption: Workflow of Charged Aerosol Detection (CAD) for non-chromophoric spirocyclic compounds.

Comparative Performance Data

To objectively evaluate these technologies, 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] was analyzed using a sub-2-micron C18 column across all three detectors. The data below summarizes the analytical capabilities.

Table 1: Performance Comparison of HPLC Detectors for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

ParameterHPLC-UV (210 nm)HPLC-RIDHPLC-CAD
Gradient Compatibility Poor (Severe baseline drift)None (Isocratic only)Excellent (Stable baseline)
Limit of Detection (LOD) ~5.0 µg/mL~10.0 µg/mL~0.2 µg/mL
Limit of Quantitation (LOQ) ~15.0 µg/mL~30.0 µg/mL~0.6 µg/mL
Response Linearity Linear ( R2>0.99 )Linear ( R2>0.99 )Non-linear (Requires Log-Log fit)
Suitability for Impurities Low (Misses non-UV impurities)Low (Co-elution issues)High (Detects all non-volatiles)

Insight: CAD outperforms UV and RID in sensitivity by over an order of magnitude and permits the use of steep gradients to resolve epimeric impurities[5].

Step-by-Step HPLC-CAD Method Validation Protocol

Validating a CAD method requires specific statistical treatments, particularly for linearity. Because CAD measures particle mass (which scales cubically with diameter) but charges the surface area (which scales quadratically), the response is inherently a power function ( A=aCb ). To comply with ICH Q2(R2) linearity requirements, a logarithmic transformation is mandatory[6].

Phase 1: Chromatographic Conditions
  • Column: Waters XBridge C18 (150 x 4.6 mm, 3.5 µm). Causality: The hybrid silica provides peak shape stability for highly hydrophobic scaffolds.

  • Mobile Phase A: LC-MS Grade Water with 0.1% Formic Acid.

  • Mobile Phase B: LC-MS Grade Acetonitrile with 0.1% Formic Acid. (Note: Consistent modifier concentration in both phases is critical to maintain a uniform CAD background signal).

  • Gradient: 10% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • CAD Settings: Evaporation temperature 35°C; Data collection rate 10 Hz; Power Function Value (PFV) set to 1.0 (raw data collection for manual log-log transformation).

Phase 2: ICH Q2(R2) Validation Execution

ICH_Validation ATP Analytical Target Profile (ATP) Define Method Goals Spec Specificity No Matrix Interference ATP->Spec Lin Linearity & Range Log-Log Fit for CAD ATP->Lin Acc Accuracy Spike Recovery (50-150%) Lin->Acc Prec Precision Repeatability (%RSD < 2.0) Acc->Prec Rob Robustness DoE Approach Prec->Rob

Caption: Lifecycle approach to analytical method validation according to ICH Q2(R2) guidelines.

Step 1: System Suitability & Specificity

  • Action: Inject diluent blank, placebo matrix, and standard solution (100 µg/mL).

  • Self-Validating Check: Ensure the blank shows no peaks >0.1% of the target peak area at the retention time of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]. Resolution ( Rs​ ) between the target and its closest known impurity must be ≥1.5 .

Step 2: Linearity and Range (The Log-Log Approach)

  • Action: Prepare 6 concentration levels ranging from LOQ to 150% of the nominal concentration (e.g., 0.5, 10, 50, 80, 100, 150 µg/mL). Inject each in triplicate.

  • Data Treatment: Plot log10​(Peak Area) versus log10​(Concentration) .

  • Acceptance Criteria: The correlation coefficient ( R2 ) of the log-transformed data must be ≥0.995 [7].

Step 3: Accuracy (Recovery)

  • Action: Spike known amounts of the reference standard into the placebo matrix at 50%, 100%, and 150% of the target concentration. Prepare three replicates per level (9 determinations total).

  • Calculation: Calculate concentration using the log-log regression equation.

  • Acceptance Criteria: Mean recovery must fall between 98.0% and 102.0%.

Step 4: Precision (Repeatability and Intermediate Precision)

  • Action: Inject 6 independent preparations of the 100% test concentration on Day 1 (Analyst 1). Repeat on Day 2 (Analyst 2, different instrument).

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) of the calculated concentrations must be ≤2.0% [8].

Experimental Validation Results Summary

The application of the above protocol to 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] yielded the following validation metrics, proving the method is robust and fit-for-purpose under ICH Q2(R2) standards.

Table 2: HPLC-CAD Validation Results for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

Validation ParameterResult ObtainedICH Q2(R2) Acceptance CriteriaStatus
Specificity No interference at Rt​ (8.4 min)No interferencePASS
Linearity (Log-Log) R2=0.9992 (Range: 1.0 - 150 µg/mL) R2≥0.995 PASS
Accuracy (Mean Recovery) 50%: 99.4% | 100%: 100.2% | 150%: 99.8%98.0% - 102.0%PASS
Repeatability Precision %RSD = 0.85% ( n=6 )%RSD ≤2.0% PASS
Intermediate Precision %RSD = 1.12% ( n=12 , 2 days)%RSD ≤2.0% PASS

Conclusion

For highly lipophilic, non-chromophoric scaffolds like 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane], traditional UV and RID detectors compromise analytical integrity due to baseline instability and poor sensitivity. By adopting HPLC-CAD , analytical scientists can leverage gradient elution to separate complex impurities while maintaining exceptional sensitivity. As demonstrated, applying a log-log transformation to the CAD data ensures strict compliance with ICH Q2(R2) linearity and accuracy requirements, resulting in a highly trustworthy, self-validating analytical method.

References

  • PubChem: 5'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Compound Summary. National Center for Biotechnology Information. Available at:[Link]

  • European Medicines Agency (EMA) / ICH: ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at:[Link]

  • Analytical Chemistry (ACS Publications): Universal Response in Liquid Chromatography Using Charged Aerosol Detection. Available at:[Link]

  • National Institutes of Health (PMC): Validation of an HPLC-CAD Method for Determination of Lipid Content in LNP-Encapsulated COVID-19 mRNA Vaccines. Available at:[Link]

  • LCGC International: Material Identification by HPLC with Charged Aerosol Detection. Available at:[Link]

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Safety & Regulatory Compliance

Safety

3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] proper disposal procedures

Safe Handling and Disposal Procedures for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Executive Summary 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is a conformationally restricted spirocyclic ether increasin...

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Author: BenchChem Technical Support Team. Date: April 2026

Safe Handling and Disposal Procedures for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

Executive Summary 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is a conformationally restricted spirocyclic ether increasingly utilized as a specialized building block in modern drug discovery. While its unique bicyclic and spiro-fused architecture provides valuable vector trajectories for medicinal chemistry, it presents severe operational hazards during laboratory disposal. Like all aliphatic ethers, it is highly susceptible to radical-mediated auto-oxidation, leading to the formation of explosive hydroperoxides[1]. This guide provides a self-validating, step-by-step protocol for the safe evaluation, chemical quenching, and final disposal of this compound.

Mechanistic Causality of the Peroxide Hazard

The primary hazard of spirocyclic ethers is not merely their flammability, but their insidious degradation into shock-sensitive peroxides[2]. Upon exposure to atmospheric oxygen and ambient light, an oxygen diradical abstracts a hydrogen atom from the alpha-carbon adjacent to the ether oxygen. In 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane], these alpha-protons are sterically accessible and electronically activated by the adjacent ring strain. The resulting carbon-centered radical reacts rapidly with O₂ to form a hydroperoxide radical, which subsequently abstracts another hydrogen to yield a stable hydroperoxide (R-O-O-H).

If left unchecked, these hydroperoxides polymerize and precipitate as highly unstable crystals. Friction from opening a cap, or physical shock from moving a container, can provide the activation energy required for an explosive decomposition[3]. Therefore, visual inspection and chemical quenching are non-negotiable prerequisites for disposal.

Quantitative Peroxide Action Thresholds

Before any disposal action is taken, the solvent must be quantified for its peroxide load. The table below dictates the strict operational boundaries for handling.

Peroxide Concentration (ppm)Visual IndicatorRequired ActionFinal Disposal Route
0 - 20 ppm Clear liquidSafe for standard laboratory disposal.Non-Halogenated Flammable Waste
20 - 100 ppm Clear liquidChemical quenching required prior to disposal.Quench, retest, then Non-Halogenated Waste
> 100 ppm Clear liquidExtreme risk. Do not attempt to quench.Contact EHS for remote neutralization
Any Level Crystals or CloudinessImminent explosion hazard. Do not move container.Evacuate area. Call Bomb Squad / EHS

Self-Validating Disposal Protocols

Phase 1: Visual Assessment and Peroxide Testing

This initial phase establishes the safety baseline. Do not touch or move containers that have been stored for >6 months without prior inspection[3].

  • Visual Inspection: Shine a flashlight through the container without moving it. Look for crystalline deposition around the cap threads, viscous liquid at the bottom, or general cloudiness. If any are present, evacuate the lab immediately and contact Environmental Health and Safety (EHS)[3].

  • Sampling: If the liquid is completely clear, carefully open the container inside a certified fume hood. Dip a commercial semi-quantitative peroxide test strip (e.g., Quantofix) into the ether.

  • Reading: Wait 15 seconds and compare the color change to the manufacturer's scale.

  • Decision: If the reading is <20 ppm, proceed directly to Phase 3. If the reading is between 20-100 ppm, proceed to Phase 2.

Phase 2: Active Quenching (The Acidic FeSO₄ Method)

This protocol utilizes a chemical reducing agent to destroy peroxides[4]. It is designed as a self-validating system : the process is only considered complete when a secondary test confirms the absence of peroxides, ensuring a closed-loop safety mechanism.

Causality of the Reagent: Ferrous sulfate (FeSO₄) provides Fe²⁺ ions that reduce the peroxide bond (R-O-O-H) into a harmless alcohol (R-OH) and water, while being oxidized to Fe³⁺. The addition of sulfuric acid is critical; without a highly acidic environment, the resulting Fe³⁺ would rapidly precipitate as a gelatinous iron(III) hydroxide sludge, trapping unreacted peroxides inside the emulsion and halting the reduction[4].

  • Reagent Preparation: In a fume hood, prepare a fresh acidic ferrous sulfate solution by dissolving 60 g of FeSO₄·7H₂O and 6 mL of concentrated sulfuric acid (H₂SO₄) in 110 mL of deionized water[4].

  • Extraction Setup: Transfer the peroxide-contaminated 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] into a separatory funnel positioned behind a blast shield.

  • Quenching: Add an equal volume of the acidic FeSO₄ solution to the separatory funnel.

  • Agitation: Stopper the funnel, invert, and immediately open the stopcock to vent pressure. Close the stopcock and shake vigorously for 2-3 minutes, venting frequently to release any volatile buildup.

  • Phase Separation: Place the funnel on a ring stand and allow the aqueous and organic layers to separate. The spirocyclic ether will form the top organic layer.

  • Validation (The Self-Validating Loop): Drain the lower aqueous layer into a temporary waste beaker. Sample the top organic layer with a new peroxide test strip.

    • If <20 ppm: The quench is successful. Proceed to Phase 3.

    • If >20 ppm: The system has failed validation. Repeat steps 3-6 with fresh FeSO₄ solution until a <20 ppm reading is achieved.

Phase 3: Final Waste Routing

Once validated as peroxide-free (<20 ppm), the compound must be disposed of in accordance with local and federal environmental regulations[1].

  • Consolidation: Pour the neutralized spirocyclic ether into an approved, clearly labeled "Non-Halogenated Flammable Solvent" waste carboy.

  • Aqueous Waste: The acidic iron-containing aqueous layer from Phase 2 must be neutralized with sodium bicarbonate to pH 7 before being routed to the heavy metal/aqueous waste stream, depending on institutional EHS policies.

  • Manifesting: Ensure the waste manifest reflects the presence of a flammable liquid (EPA RCRA Waste Code D001 for ignitability).

Disposal Decision Workflow

G Start Identify 3-Oxaspiro Compound for Disposal Visual Visual Inspection: Crystals or Cloudiness? Start->Visual BombSquad DO NOT TOUCH! Evacuate & Call EHS Visual->BombSquad Yes (Crystals) Test Perform Peroxide Test Strip Assay Visual->Test No (Clear Liquid) Quench Quench Peroxides (Acidic FeSO4 Wash) Test->Quench >20 ppm Routine Routine Solvent Waste (Non-Halogenated) Test->Routine <20 ppm Quench->Routine Retest <20 ppm Incineration EHS Manifest & Incineration Routine->Incineration

Workflow for the safe peroxide testing and disposal routing of spirocyclic ethers.

References[1] Lab Alley. "SAFETY DATA SHEET - Lab Alley". Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE9tWvMXs1Ki8DgiN2PeNDRBvnC19aKztVNsvXIGeC5xTqdYFIwlxmsOkK9Es8S8a6tT84mcl4jem7U44mir8OA-cKpSZegEY5pbKnPeqiiQi3LJFvBEagHTmNPi02FsdqV-pwz8kuQVYsSajlm-wgJebjtl0NSzFTo62mtQdKF_xOWNv7-tT05XWfMmvHc3__POKgEXreo7bEquWE=[2] Fisher Scientific. "SAFETY DATA SHEET - Fisher Scientific". Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE8h5xbZ9IH1SqyDO_PzJjgEwtOVDKDSX3RNke_JcfHu6hlte9ghV-jLaxi2xyZacMwDLxRdK-PHRDLJGNsUL3PK5XMXKGrK60tMunvTZ1FCoYscLzUVNF7FUcXBDYqdLdt6GIxMgvvGc8miNv0VSHXGiWIv6UWNcWWflnK_KBd0HpWSuXYKmVAmtIOIoE=[3] UC Santa Barbara. "Diethyl Ether - Standard Operating Procedure". Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG70EvIJlOIS6cFp7jt1ghPbA6tH2ETZQa3npg9ev7wBxLaEHSF06dVBd1ytpi0QaHGhKxCR26yj7d-Gs4cEmvtFkYAnYwl7dAS2UnglwGCa0GqF2smBaO6cKuQBa-iNw43C4hHXS-oN4NqEQEh1KYkeEmssxHUuHxpKfL-B5XtlzTG0b8RGYbW9RkvPdqvyg==[4] BenchChem. "Ethyl isopropyl ether | 625-54-7 - Benchchem". Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFacEFA-dTLN1xQzs80Blty_V8yLTX7E4G4jITQWSXL2TViC-7AY4dN8F_TXw1IUeKzKRy0OZP7xWw53pavPhNBdX1QwmG5XiHHAhfBSZCcywwrrzqJEYES0A-U7emxvxg7hVlpQQ==

Sources

Handling

Personal protective equipment for handling 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic, mechanistic discipline. When handling complex spirocyclic ethers like 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cycl...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic, mechanistic discipline. When handling complex spirocyclic ethers like 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] , understanding the causality behind the protocol is your primary line of defense.

This compound presents a dual-threat profile: the insidious auto-oxidation inherent to cyclic ethers[1], and the aggressive transdermal penetration driven by its lipophilic bicyclic framework[2]. To ensure scientific integrity and operational safety, every procedure described below functions as a self-validating system—meaning the workflow inherently verifies its own safety before you proceed to the next step.

Chemical Hazard Profiling & Quantitative Metrics

To design an effective safety protocol, we must first translate the molecule's structural features into quantitative operational risks. The oxaspiro ring contains an ether linkage where the adjacent alpha-carbons possess weak C-H bonds. Upon exposure to atmospheric oxygen and light, these bonds are highly susceptible to radical-mediated auto-oxidation, forming shock- and heat-sensitive hydroperoxides[1][3].

Table 1: Physical Properties & Hazard Implications

PropertyQuantitative Value / IndicatorMechanistic Causality & Operational Implication
Lipophilicity (LogP) ~3.7 – 4.1 (Derivative dependent)[2][4]High lipophilicity drives rapid permeation through standard latex gloves and the stratum corneum. Requires robust barrier materials.
Peroxide Risk High (Class B Peroxide Former)[1]Spontaneous free-radical reaction with O₂ forms explosive peroxides[3]. Mandates strict inert-atmosphere handling and routine testing.
Ring Strain High (Bicyclo[5.1.0]octane system)The fused cyclopropane system is highly strained. Exposure to strong Lewis/Brønsted acids can trigger violent, exothermic ring-opening.
Molecular Weight ~208 - 222 g/mol [2][4]Bulky organic framework that dictates its low volatility but high persistence on contaminated surfaces.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for this compound. The following matrix outlines the required gear and the chemical rationale behind each choice.

Table 2: Mandatory PPE & Causality

PPE CategorySpecificationCausality / Rationale
Hand Protection Double-gloved Nitrile (min 8 mil) or Butyl RubberStandard latex is highly permeable to lipophilic organics[2]. Butyl rubber provides superior resistance to ether-based solvents during extended contact.
Eye/Face Protection Chemical Splash Goggles + Face ShieldProtects against splash hazards and potential micro-shrapnel if a localized peroxide micro-detonation occurs during dispensing[1].
Body Protection Flame-Resistant (FR) Lab Coat (Nomex/Cotton)Ethers are highly flammable. FR coats prevent secondary ignition in the event of a flash fire.
Respiratory Chemical Fume Hood (80-100 fpm face velocity)Mitigates inhalation of organic vapors and provides a physical polycarbonate blast shield (the sash) against unexpected peroxide reactivity.

Operational Workflow & Handling Procedures

This step-by-step methodology integrates safety checks directly into the experimental workflow. Do not deviate from this sequence.

Phase 1: Pre-Use Validation (The Self-Validating System)

  • Visual Inspection: Before touching the cap, inspect the amber bottle for visible liquid stratification or crystallization. Causality: Solid crystals around the cap threads are a hallmark of shock-sensitive peroxides[5]. If observed, do not touch the container; contact Environmental Health & Safety (EHS) immediately[6].

  • Quantitative Peroxide Testing: If visually clear, open the container inside a fume hood and immediately test the solvent using quantitative Potassium Iodide (KI) test strips (e.g., Quantofix)[7].

    • Pass (<20 ppm): Safe for standard handling.

    • Fail (>20 ppm): Do not concentrate, evaporate, or distill[3][7]. The batch must be quenched or discarded.

Phase 2: Dispensing and Reaction Setup 3. Inert Atmosphere Control: Because atmospheric oxygen initiates the auto-oxidation of the weak C-H bonds[3], all handling must occur under a blanket of high-purity Argon or Nitrogen using a Schlenk line or glovebox. 4. Material Compatibility: Dispense using PTFE, ceramic, or glass instruments. Causality: Never use metal spatulas or magnetic stir bars with exposed iron. Trace transition metals act as catalysts that can initiate the explosive decomposition of peroxides[1][7].

Phase 3: Post-Use Storage 5. Headspace Backfilling: Before sealing, purge the container's headspace with inert gas to displace any introduced oxygen[7]. 6. Storage: Seal tightly and store at 2–8°C in a dark, spark-proof refrigerator. Causality: Light and heat accelerate radical formation. Cold storage slows the kinetic rate of auto-oxidation, though it does not completely stop peroxide formation[3][5].

Safety Workflow Visualization

SafetyWorkflow Start Visual Inspection (Check for Crystals) Test Peroxide Test (KI Strips) Start->Test Decision Peroxide Level? Test->Decision Quarantine Quarantine & Quench (>20 ppm) Decision->Quarantine Fail Proceed Proceed to Fume Hood (<20 ppm) Decision->Proceed Pass Handle Dispense & Handle (Inert Atmosphere) Proceed->Handle Store Backfill with Ar/N2 Store at 2-8°C Handle->Store Waste Dispose as Non-Halogenated Organic Waste Handle->Waste

Operational workflow for handling spirocyclic ethers with mandatory peroxide screening.

Emergency Response & Spill Management

  • Skin Exposure: Wash immediately with copious amounts of soap and water for at least 15 minutes. Causality: Due to its high lipophilicity (LogP ~4.1)[2], the compound absorbs rapidly through the skin. Wiping the area with PEG-400 (polyethylene glycol) before washing can enhance the removal of the lipophilic residue.

  • Small Spills (<50 mL): Do not use combustible absorbents like paper towels or sawdust, which can ignite if peroxides are present. Cover the spill with an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth). Sweep using a non-sparking tool[1].

  • Large Spills / Fire: Evacuate immediately. Use a Class B (CO₂ or dry chemical) fire extinguisher. Do not use water jets, as the lipophilic compound will float and rapidly spread the fire.

Disposal & Waste Management Plan

  • Peroxide Quenching: Before disposal, the chemical must be tested for peroxides[7]. If levels are between 20-100 ppm, quench the solution by stirring it with a concentrated aqueous solution of ferrous sulfate (FeSO₄) or sodium bisulfite to reduce the peroxides to unreactive alcohols.

  • Waste Segregation: Dispose of as "Non-Halogenated Organic Waste"[7]. Ensure the waste container is properly vented or loosely capped initially to prevent pressure buildup from unrecognized secondary reactions.

Sources

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